3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• CAS: 1185320-36-8

Core Science & Biosynthesis

In-depth Technical Guide: 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

CAS Number: 1185320-36-8

A Comprehensive Overview for Researchers and Drug Development Professionals

This technical guide provides a detailed overview of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. This document outlines its chemical properties, synthesis, and applications, with a focus on its role as a versatile building block in the development of novel therapeutic agents.

Chemical and Physical Properties

3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a solid at room temperature with a molecular weight of 215.96 g/mol .[1] The presence of both a bromine atom and a trifluoromethyl group significantly influences its chemical reactivity and physical properties. The trifluoromethyl group, a well-known pharmacophore, enhances metabolic stability, lipophilicity, and binding affinity of molecules to biological targets.[2] The bromine atom serves as a convenient handle for further chemical modifications, particularly through cross-coupling reactions, enabling the synthesis of a diverse range of derivatives.[2]

Property	Value	Reference
CAS Number	1185320-36-8	[3]
Molecular Formula	C3HBrF3N3	[1]
Molecular Weight	215.96 g/mol	[1]
Physical State	Solid	[4]

Synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

One plausible synthetic pathway begins with the formation of 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole, which is then converted to the target compound via a Sandmeyer-type reaction.

Experimental Protocol: Synthesis of 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole (Precursor)

A general and efficient method for the preparation of 3-amino-1,2,4-triazoles has been developed, which can be adapted for the synthesis of the trifluoromethyl derivative.[2] This involves the reaction of a hydrazine derivative with a suitable cyclizing agent. For the synthesis of 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole, trifluoroacetic acid or its derivatives would be used as the source of the trifluoromethyl group.

Experimental Protocol: Bromination of 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole

The conversion of the amino group to a bromo group can be achieved through a diazotization reaction followed by treatment with a bromine source, such as copper(I) bromide.

A representative, generalized procedure is as follows:

• Diazotization: 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole is dissolved in an aqueous acidic solution (e.g., HBr) and cooled to 0-5 °C. An aqueous solution of sodium nitrite is added dropwise while maintaining the low temperature to form the diazonium salt.

• Bromination: The resulting diazonium salt solution is then added to a solution of copper(I) bromide in HBr. The reaction mixture is stirred and allowed to warm to room temperature.

• Work-up and Purification: The product is then extracted with a suitable organic solvent, washed, dried, and purified using techniques such as column chromatography or recrystallization to yield 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Applications in Drug Development

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, present in numerous approved drugs with a wide range of biological activities, including antifungal, antiviral, and anticancer properties.[5][6][7] The unique combination of the bromine and trifluoromethyl substituents in 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole makes it a highly valuable starting material for the synthesis of novel drug candidates.[6]

Derivatives of 1,2,4-triazole have shown potent activity against various pathogens and cancer cell lines.[8] The bromine atom on the triazole ring allows for the introduction of various aryl and heteroaryl groups through Suzuki, Stille, or other cross-coupling reactions, facilitating the exploration of the chemical space and the optimization of biological activity.[2]

Logical Relationships and Experimental Workflows

The following diagrams illustrate the general synthetic strategy and the role of this compound as a key intermediate in the development of more complex molecules.

Caption: General synthetic workflow for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole and its derivatization.

Caption: Derivatization strategies for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in medicinal chemistry.

References

• 1. scbt.com [scbt.com]
• 2. Efficient Methodology for the Synthesis of 3-Amino-1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. appretech.com [appretech.com]
• 4. 1H-1,2,4-Triazole, 3-bromo-5-methyl- | C3H4BrN3 | CID 141304 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Significance of Triazole in Medicinal Chemistry: Advancement in Drug Design, Reward and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dergipark.org.tr [dergipark.org.tr]

An In-depth Technical Guide on the Chemical Properties of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is limited in publicly available literature. This guide provides a comprehensive overview based on available data for the compound and closely related analogs, particularly other trifluoromethylated 1,2,4-triazoles. The information herein is intended to serve as a valuable resource for researchers by providing comparative data and general characteristics of this class of compounds.

Core Chemical Properties

3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a halogenated heterocyclic compound featuring a 1,2,4-triazole ring substituted with a bromine atom and a trifluoromethyl group. The presence of the electron-withdrawing trifluoromethyl group and the bromine atom significantly influences the chemical reactivity and biological activity of the molecule.

Physicochemical Data

Property	3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	3-bromo-5-methyl-1H-1,2,4-triazole	3,5-dibromo-1H-1,2,4-triazole
Molecular Formula	C₃HBrF₃N₃[1]	C₃H₄BrN₃[2]	C₂HBr₂N₃[3]
Molecular Weight	215.96 g/mol [1]	161.99 g/mol [2]	226.86 g/mol [3]
CAS Number	1185320-36-8[4]	26557-90-4[2]	7411-23-6[3]
Melting Point	Data not available	Data not available	Data not available
Boiling Point	Data not available	Data not available	Data not available
Solubility	Data not available	Data not available	Data not available

Spectral Data

Detailed spectral data (¹H NMR, ¹³C NMR, IR) for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is not published. However, characteristic spectral features can be predicted based on the analysis of related 1,2,4-triazole derivatives.

• ¹H NMR: The spectrum is expected to show a broad singlet for the N-H proton of the triazole ring, typically in the region of 13-15 ppm, although this can be influenced by the solvent and concentration.[5] The absence of other proton signals would be characteristic of this specific structure.

• ¹³C NMR: The spectrum would display two signals for the carbon atoms of the triazole ring. The carbon attached to the trifluoromethyl group would show a quartet due to coupling with the fluorine atoms. The chemical shifts would be significantly influenced by the electron-withdrawing effects of the bromine and trifluoromethyl substituents.

• ¹⁹F NMR: A singlet corresponding to the CF₃ group would be expected.

• IR Spectroscopy: Characteristic absorption bands would be observed for the N-H stretching (around 3100-3300 cm⁻¹), C=N stretching (around 1600-1400 cm⁻¹), and C-F stretching (around 1300-1100 cm⁻¹) vibrations.

Synthesis and Reactivity

General Synthetic Approaches

The synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is not explicitly detailed in the available literature. However, a plausible synthetic strategy can be inferred from general methods for the synthesis of substituted 1,2,4-triazoles. A common approach involves the cyclization of a suitable amidrazone precursor.

A potential synthetic workflow is outlined below:

Plausible synthetic workflow for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Reactivity Profile

The reactivity of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is dictated by the electronic properties of the triazole ring and its substituents.

• N-H Acidity: The N-H proton is acidic and can be deprotonated with a suitable base, allowing for N-alkylation or N-arylation reactions. The pKa of the neutral 1,2,4-triazole molecule is 10.26.[6] The electron-withdrawing trifluoromethyl group is expected to increase the acidity of the N-H proton in the target molecule.

• Nucleophilic Substitution: The bromine atom at the 3-position is susceptible to nucleophilic substitution, providing a handle for further functionalization of the triazole ring. This is a common strategy for the synthesis of diverse 1,2,4-triazole derivatives.

• Electrophilic Substitution: The triazole ring is generally resistant to electrophilic attack due to the presence of three nitrogen atoms.

Role in Drug Discovery and Development

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, found in numerous approved drugs with a wide range of biological activities, including antifungal, antiviral, and anticancer properties.[7][8] The introduction of a trifluoromethyl group can enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[9]

Potential Biological Activities

While specific biological data for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is not available, trifluoromethylated 1,2,4-triazoles have shown promise in several therapeutic areas:

• Antifungal Activity: Triazole-based drugs are well-established antifungal agents that act by inhibiting the enzyme lanosterol 14α-demethylase, which is crucial for ergosterol biosynthesis in fungi.[7][10] The trifluoromethyl group can contribute to enhanced antifungal potency.

• Anticancer Activity: Various 1,2,4-triazole derivatives have demonstrated significant anticancer activity through different mechanisms, including the inhibition of kinases and tubulin polymerization.[11]

• Antibacterial Activity: Certain substituted 1,2,4-triazoles have exhibited potent antibacterial activity against a range of pathogenic bacteria.[7]

The general mechanism of action for triazole antifungals is depicted below:

General signaling pathway for triazole antifungal agents.

Structure-Activity Relationships (SAR)

For the development of new drug candidates, understanding the structure-activity relationships is crucial. For trifluoromethylated 1,2,4-triazoles, the following general SAR observations can be made from existing literature:

• The trifluoromethyl group at position 5 often enhances biological activity.[9]

• The substituent at position 3 (in this case, bromine) serves as a key point for modification to optimize potency and selectivity.

• N-1 substitution on the triazole ring can significantly impact pharmacokinetic properties and target engagement.

A logical workflow for a drug discovery program starting from 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole could be as follows:

Workflow for a drug discovery program.

Experimental Protocols

Due to the lack of specific published experimental procedures for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, this section provides a general protocol for a key reaction type used in the functionalization of similar bromo-triazole compounds, which would be applicable for this molecule.

General Procedure for Nucleophilic Aromatic Substitution of a Bromo-1,2,4-triazole

This protocol describes a typical procedure for the reaction of a bromo-1,2,4-triazole with a nucleophile, a common method for generating a library of analogs for biological screening.

Materials:

• 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1 equivalent)

• Nucleophile (e.g., an amine, thiol, or alcohol) (1.1 - 1.5 equivalents)

• Base (e.g., K₂CO₃, Cs₂CO₃, or a non-nucleophilic organic base) (2-3 equivalents)

• Solvent (e.g., DMF, DMSO, or ACN)

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, the chosen nucleophile, and the base.

• Add the anhydrous solvent via syringe.

• Stir the reaction mixture at room temperature or heat as required (monitoring by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired substituted 1,2,4-triazole.

Note: Reaction conditions (temperature, time, choice of base and solvent) should be optimized for each specific nucleophile.

Conclusion

3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole represents a valuable, yet underexplored, building block for the synthesis of novel bioactive compounds. Its key features—the reactive bromine handle, the metabolically robust trifluoromethyl group, and the proven pharmacophoric properties of the 1,2,4-triazole core—make it an attractive starting point for drug discovery programs. While specific experimental data for this compound is scarce, this guide provides a solid foundation for researchers by summarizing the known properties of closely related analogs and outlining potential synthetic and drug development strategies. Further investigation into the synthesis and biological evaluation of derivatives of this compound is highly warranted.

References

• 1. scbt.com [scbt.com]
• 2. 1H-1,2,4-Triazole, 3-bromo-5-methyl- | C3H4BrN3 | CID 141304 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,5-Dibromo-1H-1,2,4-triazole AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. appretech.com [appretech.com]
• 5. mdpi.com [mdpi.com]
• 6. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 7. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. researchgate.net [researchgate.net]
• 10. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Structure Elucidation of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the structural elucidation of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. Due to the limited availability of direct experimental data for this specific compound in public literature, this guide combines information from closely related analogs and predictive spectroscopic analysis to propose a comprehensive characterization. It includes predicted physical and spectroscopic data, a plausible synthetic protocol, and the necessary visualizations to facilitate understanding of its molecular structure and properties. This document is intended to serve as a valuable resource for researchers interested in the synthesis and application of novel triazole derivatives in drug discovery and development.

Introduction

The 1,2,4-triazole ring is a prominent scaffold in medicinal chemistry, exhibiting a wide range of biological activities, including antifungal, antiviral, and anticancer properties. The introduction of a trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. The bromine atom provides a versatile handle for further chemical modifications, making 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole a potentially valuable building block for the synthesis of novel pharmaceutical agents. This guide outlines the key aspects of its structural determination.

Molecular Structure and Properties

The chemical structure of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is characterized by a five-membered 1,2,4-triazole ring substituted with a bromine atom at the 3-position and a trifluoromethyl group at the 5-position. The presence of the acidic N-H proton allows for tautomerism.

Table 1: Predicted Physicochemical Properties

Property	Value	Source/Method
Molecular Formula	C₃HBrF₃N₃	-
Molecular Weight	215.96 g/mol	[1]
CAS Number	1185320-36-8	-
Appearance	White to off-white solid (Predicted)	Analogy to similar compounds
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol) (Predicted)	Analogy to similar compounds

Spectroscopic Data for Structure Elucidation (Predicted)

Due to the absence of publicly available experimental spectra for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, the following data are predicted based on the analysis of structurally related compounds.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show a single, broad signal for the N-H proton of the triazole ring. The chemical shift of this proton can be highly variable and is dependent on the solvent, concentration, and temperature.

Table 2: Predicted ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
13.0 - 15.0	br s	1H	N-H

Solvent: DMSO-d₆

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide key information about the carbon framework. The carbon attached to the trifluoromethyl group will appear as a quartet due to C-F coupling. The two aromatic carbons of the triazole ring will have distinct chemical shifts.

Table 3: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	J (Hz)	Assignment
~155	-	C3 (C-Br)
~145	q, ¹JCF ≈ 270	CF₃
~120	q, ²JCCF ≈ 35	C5 (C-CF₃)

Solvent: DMSO-d₆

¹⁹F NMR Spectroscopy

The ¹⁹F NMR spectrum is a powerful tool for the characterization of fluorinated compounds. It is expected to show a singlet for the three equivalent fluorine atoms of the trifluoromethyl group.

Table 4: Predicted ¹⁹F NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Assignment
-60 to -65	s	CF₃

Solvent: DMSO-d₆, Reference: CFCl₃

Mass Spectrometry

The mass spectrum should exhibit the molecular ion peak [M]⁺ and/or the protonated molecular ion peak [M+H]⁺. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) will result in two molecular ion peaks with a difference of 2 Da.

Table 5: Predicted Mass Spectrometry Data

m/z	Interpretation
215/217	[M]⁺
216/218	[M+H]⁺
136	[M-Br]⁺
148	[M-CF₃]⁺

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the N-H and C=N bonds of the triazole ring, as well as strong absorptions for the C-F bonds of the trifluoromethyl group.

Table 6: Predicted IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3300	Medium, Broad	N-H stretch
1600-1650	Medium	C=N stretch
1450-1550	Medium	N-N stretch
1100-1300	Strong	C-F stretch
600-700	Medium	C-Br stretch

Experimental Protocols

Proposed Synthesis

A plausible synthetic route to 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole could involve the cyclization of a suitable precursor followed by bromination. A potential pathway is outlined below.

Caption: Proposed synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Detailed Protocol:

• Synthesis of 5-(Trifluoromethyl)-1H-1,2,4-triazole-3-thiol:

  • To a solution of trifluoroacetic acid in a suitable solvent (e.g., ethanol), add an equimolar amount of thiosemicarbazide.

  • Reflux the mixture for several hours to form the intermediate acylthiosemicarbazide.

  • After cooling, add a base (e.g., aqueous sodium hydroxide) and reflux again to induce cyclization.

  • Acidify the reaction mixture with a mineral acid (e.g., HCl) to precipitate the product.

  • Filter, wash with water, and dry the resulting 5-(trifluoromethyl)-1H-1,2,4-triazole-3-thiol.

• Bromination to 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole:

  • Dissolve the 5-(trifluoromethyl)-1H-1,2,4-triazole-3-thiol in a suitable solvent (e.g., acetic acid).

  • Slowly add a solution of bromine in the same solvent at room temperature.

  • Stir the reaction mixture for several hours until the reaction is complete (monitored by TLC).

  • Pour the reaction mixture into ice water to precipitate the crude product.

  • Filter, wash with a solution of sodium thiosulfate to remove excess bromine, and then with water.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Characterization Workflow

The following workflow outlines the steps for the structural characterization of the synthesized compound.

Caption: Workflow for the characterization of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Logical Relationships in Spectroscopic Data

The interpretation of the spectroscopic data relies on the logical correlation between the different analytical techniques to build a coherent structural picture.

Caption: Logical relationships between the proposed structure and predicted spectroscopic data.

Conclusion

This technical guide provides a foundational understanding of the structural characteristics of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole based on predictive methods. The presented data and protocols offer a starting point for researchers to synthesize and definitively characterize this compound. The unique combination of a reactive bromine atom and a metabolically stable trifluoromethyl group on the versatile 1,2,4-triazole core makes it an attractive candidate for further exploration in the development of novel therapeutics. Direct experimental verification of the predicted data is a necessary next step to fully elucidate its properties.

References

• 1. scbt.com [scbt.com]

Spectroscopic and Synthetic Overview of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a halogenated heterocyclic compound of significant interest in medicinal chemistry and materials science due to the unique properties conferred by the trifluoromethyl and bromo substituents. This technical guide aims to provide a comprehensive overview of the available spectroscopic data and synthetic methodologies for this compound. However, a thorough search of publicly available scientific literature and chemical databases reveals a notable absence of detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) and specific, reproducible synthetic protocols for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. This document outlines the general synthetic strategies applicable to this class of compounds and provides a logical workflow for its potential synthesis and characterization.

Introduction

The 1,2,4-triazole scaffold is a privileged structure in drug discovery, present in a wide array of therapeutic agents. The incorporation of a trifluoromethyl group can enhance metabolic stability, lipophilicity, and binding affinity. The bromine atom serves as a versatile synthetic handle for further functionalization through cross-coupling reactions. The combination of these features in 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole makes it a valuable building block for the synthesis of novel bioactive molecules. Despite its potential, detailed characterization data for this specific molecule remains elusive in the current body of scientific literature.

Predicted Spectroscopic Data

In the absence of experimental data, computational methods can provide predicted spectroscopic values. It is crucial to note that these are theoretical predictions and should be confirmed by experimental data.

Table 1: Predicted Spectroscopic Data for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

Technique	Predicted Data
¹H NMR	A broad singlet for the N-H proton is expected, with its chemical shift being highly dependent on the solvent and concentration.
¹³C NMR	Two distinct signals for the triazole ring carbons are anticipated. The carbon bearing the trifluoromethyl group will appear as a quartet due to C-F coupling. The carbon attached to bromine will also have a characteristic chemical shift.
¹⁹F NMR	A singlet corresponding to the CF₃ group is expected.
IR Spectroscopy	Characteristic peaks for N-H stretching, C=N stretching of the triazole ring, and C-F stretching are predicted.
Mass Spectrometry	The molecular ion peak would show a characteristic isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).

Proposed Synthetic Strategies

General Experimental Protocol for Synthesis

A potential synthetic pathway is outlined below. This is a generalized procedure and would require optimization.

• Synthesis of Trifluoroacetamidrazone: Reaction of trifluoroacetonitrile with hydrazine hydrate in a suitable solvent like ethanol at low temperatures would yield trifluoroacetamidrazone.

• Cyclization to form 3-(Trifluoromethyl)-1H-1,2,4-triazole: The amidrazone can be cyclized using a one-carbon synthon like formic acid or triethyl orthoformate.

• Bromination: The resulting 3-(trifluoromethyl)-1H-1,2,4-triazole can then be brominated using a suitable brominating agent such as N-bromosuccinimide (NBS) in a solvent like acetonitrile or a halogenated solvent. The regioselectivity of the bromination would need to be carefully determined.

Logical Workflow for Synthesis and Characterization

The following diagram illustrates a logical workflow for the proposed synthesis and subsequent characterization of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Caption: Proposed workflow for the synthesis and characterization of the target compound.

Conclusion and Future Outlook

This technical guide highlights the current lack of available experimental data for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. The provided synthetic strategies and characterization workflow offer a foundational approach for researchers aiming to synthesize and study this compound. The generation of empirical spectroscopic data is essential to validate theoretical predictions and to enable the broader application of this promising chemical entity in drug discovery and materials science. Further research is warranted to develop a robust and scalable synthesis and to fully characterize its physicochemical and biological properties.

An In-depth Technical Guide to the NMR Analysis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the Nuclear Magnetic Resonance (NMR) analysis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. Due to the limited availability of public experimental NMR data for this specific compound, this guide presents predicted spectral data based on established principles of NMR spectroscopy and analysis of analogous structures. These predictions serve as a robust reference for researchers undertaking the synthesis and characterization of this molecule.

Predicted NMR Spectral Data

The following tables summarize the predicted ¹H, ¹³C, and ¹⁹F NMR spectral data for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. These predictions are based on the analysis of similar triazole and trifluoromethyl-containing compounds.

Table 1: Predicted ¹H NMR Data

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
N-H	14.0 - 15.5	Broad Singlet	-

Note: The chemical shift of the N-H proton is highly dependent on the solvent, concentration, and temperature.

Table 2: Predicted ¹³C NMR Data

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
C3	~145	Singlet	-
C5	~150	Quartet	²J(C,F) ≈ 35-40
CF₃	~118	Quartet	¹J(C,F) ≈ 270-280

Table 3: Predicted ¹⁹F NMR Data

Fluorine Atoms	Predicted Chemical Shift (δ, ppm)	Multiplicity
-CF₃	-60 to -65	Singlet

Note: ¹⁹F chemical shifts are referenced to CFCl₃.

Experimental Protocols

A generalized experimental protocol for acquiring the NMR spectra of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is provided below. The specific parameters may require optimization based on the available instrumentation and sample concentration.

2.1. Sample Preparation

• Dissolve approximately 5-10 mg of the purified 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Acetone-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Ensure the solution is homogeneous and free of any particulate matter.

2.2. ¹H NMR Spectroscopy

• Spectrometer: 400 MHz or higher

• Solvent: DMSO-d₆ (or other as prepared)

• Temperature: 298 K

• Pulse Program: Standard single-pulse experiment

• Number of Scans: 16-64 (depending on concentration)

• Relaxation Delay: 1-2 seconds

• Spectral Width: -2 to 16 ppm

2.3. ¹³C NMR Spectroscopy

• Spectrometer: 100 MHz or higher

• Solvent: DMSO-d₆ (or other as prepared)

• Temperature: 298 K

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30)

• Number of Scans: 1024 or more (due to lower natural abundance and potential long relaxation times of quaternary carbons)

• Relaxation Delay: 2-5 seconds

• Spectral Width: 0 to 200 ppm

2.4. ¹⁹F NMR Spectroscopy

• Spectrometer: 376 MHz or higher

• Solvent: DMSO-d₆ (or other as prepared)

• Temperature: 298 K

• Pulse Program: Standard single-pulse experiment, with proton decoupling.

• Number of Scans: 64-128

• Relaxation Delay: 1-2 seconds

• Spectral Width: -50 to -80 ppm (centered around the expected CF₃ signal)

• Reference: External or internal reference of CFCl₃ (0 ppm).

Synthesis and Potential Impurities

A plausible synthetic route to 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole involves the cyclization of a suitable precursor. A potential method could be the reaction of trifluoroacetic anhydride with aminoguanidine to form 3-(trifluoromethyl)-1H-1,2,4-triazol-5-amine, followed by a Sandmeyer-type reaction to introduce the bromine at the 3-position.

Potential impurities that could be observed in the NMR spectra include:

• Starting materials: Unreacted precursors from the synthesis.

• Isomers: Positional isomers if the reaction is not completely regioselective.

• Solvent residues: Residual solvents from the reaction or purification steps.

The presence of these impurities would be identifiable by characteristic signals in the ¹H, ¹³C, and ¹⁹F NMR spectra.

Visualizations

Chemical Structure of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

Caption: Molecular structure of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

An In-depth Technical Guide on 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole and its Structural Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the chemical properties and synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. Due to the current absence of publicly available crystal structure data for this specific compound, this document provides a comprehensive overview of its known characteristics and proposes a viable synthetic route. Furthermore, to serve as a valuable reference, a detailed crystallographic analysis of a structurally related compound, 3-bromo-4-dimethylamino-1-methyl-1,2,4-triazol-5(4H)-one, is presented, including its crystal data and the experimental protocol for its structure determination. This guide is intended to support researchers and professionals in the fields of medicinal chemistry and materials science by providing foundational information and illustrative experimental methodologies.

Introduction to 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a halogenated and trifluoromethylated heterocyclic compound. The 1,2,4-triazole core is a key pharmacophore found in a wide range of biologically active molecules, exhibiting antifungal, antiviral, and anticancer properties. The presence of a bromine atom and a trifluoromethyl group can significantly influence the compound's physicochemical properties, such as lipophilicity, metabolic stability, and binding interactions with biological targets. Trifluoromethylated triazoles, in particular, are of significant interest in drug discovery.

As of the date of this publication, a definitive single-crystal X-ray diffraction study for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole has not been reported in publicly accessible literature. The following sections provide available data on this compound and a detailed analysis of a related crystal structure to offer insights into the structural characteristics of this class of molecules.

Chemical and Physical Properties

The following table summarizes the known chemical and physical properties of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, compiled from various chemical supplier databases.

Property	Value	Source
Molecular Formula	C₃HBrF₃N₃	--INVALID-LINK--
Molecular Weight	215.96 g/mol	--INVALID-LINK--
CAS Number	1185320-36-8	--INVALID-LINK--

Proposed Synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

While a specific synthetic protocol for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is not detailed in the available literature, a plausible synthetic route can be devised based on established methods for the synthesis of trifluoromethyl-substituted 1,2,4-triazoles. A potential multi-component reaction approach is outlined below.[1][2]

Proposed Reaction Scheme: A metal-free multi-component reaction could involve the use of a trifluoroacetimidoyl chloride, hydrazine hydrate, and a suitable C1 source.[1][2] Subsequent bromination would yield the final product.

A potential synthetic workflow for the target compound.

Experimental Protocol (Hypothetical):

• Synthesis of 5-(Trifluoromethyl)-1H-1,2,4-triazole: To a solution of the chosen C1 source (e.g., benzene-1,3,5-triyl triformate) in a suitable solvent, trifluoroacetimidoyl chloride and hydrazine hydrate would be added. The reaction mixture would be stirred, likely at an elevated temperature, until the reaction is complete as monitored by TLC or LC-MS. The intermediate product would then be isolated and purified using standard techniques such as column chromatography.[1][2]

• Bromination: The purified 5-(trifluoromethyl)-1H-1,2,4-triazole would be dissolved in an appropriate solvent, and a brominating agent (e.g., N-bromosuccinimide) would be added. The reaction would proceed, potentially with a catalyst, to yield 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. The final product would be purified by recrystallization or chromatography.

Illustrative Crystal Structure: 3-bromo-4-dimethylamino-1-methyl-1,2,4-triazol-5(4H)-one

To provide insight into the crystallographic features of a related molecule, this section details the crystal structure of 3-bromo-4-dimethylamino-1-methyl-1,2,4-triazol-5(4H)-one.[3][4]

Crystallographic Data

The following table summarizes the single-crystal X-ray diffraction data for 3-bromo-4-dimethylamino-1-methyl-1,2,4-triazol-5(4H)-one.[3][4]

Parameter	Value
Empirical Formula	C₅H₉BrN₄O
Formula Weight	221.07
Crystal System	Monoclinic
Space Group	C2/m
a (Å)	15.1993 (6)
b (Å)	6.9377 (4)
c (Å)	7.8771 (7)
β (°)	93.869 (3)
Volume (ų)	828.73 (9)
Z	4
Calculated Density (Mg m⁻³)	1.772
Absorption Coefficient (mm⁻¹)	4.91
Temperature (K)	233
Radiation	Mo Kα (λ = 0.71073 Å)
Reflections Collected	2310
Independent Reflections	806
R(int)	0.034
Final R indices [I > 2σ(I)]	R1 = 0.028, wR2 = 0.065

Experimental Protocol for Crystal Structure Determination

The determination of a crystal structure via single-crystal X-ray diffraction involves a standardized workflow. The protocol for 3-bromo-4-dimethylamino-1-methyl-1,2,4-triazol-5(4H)-one serves as a representative example.[3][4]

• Crystal Growth and Mounting: A suitable single crystal of the compound is grown, typically through slow evaporation of a solvent. A crystal of appropriate size (e.g., 0.09 x 0.08 x 0.07 mm) is selected and mounted on a goniometer head.[5][6]

• Data Collection: The mounted crystal is placed on a diffractometer (e.g., a Nonius KappaCCD) and cooled to a specific temperature (e.g., 233 K) to reduce thermal vibrations.[4][7] The crystal is then exposed to a monochromatic X-ray beam, and the diffraction pattern is collected as the crystal is rotated.[7][8]

• Data Reduction and Structure Solution: The collected diffraction data are processed to yield a set of unique reflections with their intensities.[4] The structure is then solved using direct methods (e.g., with SHELXS97) to obtain an initial model of the atomic positions.[4]

• Structure Refinement: The initial model is refined against the experimental data (e.g., using SHELXL2014) to improve the atomic coordinates, and thermal parameters.[4] Hydrogen atoms are typically placed in calculated positions. The refinement continues until the model converges to a stable solution with low R-factors.[3]

A generalized workflow for X-ray crystallography.

Conclusion

While the definitive crystal structure of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole remains to be determined, this guide provides essential information for researchers working with this compound. The outlined synthetic approach offers a practical starting point for its preparation. The detailed crystallographic data and experimental protocol for the structurally related 3-bromo-4-dimethylamino-1-methyl-1,2,4-triazol-5(4H)-one serve as a valuable reference for understanding the solid-state properties of bromo-substituted 1,2,4-triazoles and for planning future crystallographic studies. Further experimental work is necessary to elucidate the precise three-dimensional structure of the title compound.

References

• 1. Frontiers | Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate [frontiersin.org]
• 2. Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Crystal structure of 3-bromo-4-di­methyl­amino-1-methyl-1,2,4-triazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. fiveable.me [fiveable.me]
• 7. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 8. X-ray crystallography - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Reactivity Profile of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a synthetic heterocyclic compound that has emerged as a highly versatile and valuable building block in medicinal chemistry and agrochemical research.[1] Its structure is characterized by a five-membered 1,2,4-triazole ring, which is a common scaffold in many biologically active molecules. The strategic placement of a bromine atom at the 3-position and a trifluoromethyl group at the 5-position imparts a unique and highly useful reactivity profile.

The bromine atom serves as a key functional handle, offering a reactive site for a wide array of functionalization reactions, most notably metal-catalyzed cross-coupling reactions.[1] This allows for the facile introduction of diverse substituents to build molecular complexity and conduct extensive structure-activity relationship (SAR) studies.[1] The trifluoromethyl (CF3) group is a critical pharmacophore in modern drug design, known to significantly enhance a compound's metabolic stability, membrane permeability, lipophilicity, and binding affinity to biological targets.[1] The synergistic effect of these features makes 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole a privileged scaffold for the development of novel therapeutic agents and other advanced materials. Research has indicated its potential as a core structure for developing inhibitors of metabolic pathways, particularly in the pursuit of new antibacterial and antifungal agents.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is provided below. While some physical data like melting and boiling points are not widely published, its structural characteristics provide insight into its expected properties.

Property	Value / Description	Reference
Molecular Formula	C₃HBrF₃N₃
Molecular Weight	215.96 g/mol	[2]
CAS Number	1185320-36-8
Appearance	Solid
Melting Point	Not available	[3]
Boiling Point	Not available	[3]
Solubility	The trifluoromethyl group likely imparts low polarity, reducing water solubility but improving permeability across biological membranes.[1] Expected to be soluble in common organic solvents like ethers and alcohols.[1]
Thermal Stability	The presence of the trifluoromethyl group is known to increase thermal stability compared to analogues with bulkier alkyl substituents.[1]

Synthesis

The synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazoles can be achieved through multi-step sequences. A common strategy involves the construction of the trifluoromethyl-substituted triazole ring followed by a bromination step, or the use of pre-functionalized building blocks. One plausible general approach is the cyclization of a trifluoroacetimidohydrazide or a related amidrazone intermediate.[4][5]

A general synthetic pathway to the target compound.

General Experimental Protocol: Synthesis

The following is a representative, generalized protocol for the synthesis, as specific literature protocols for this exact molecule are not publicly detailed.

• Amidrazone Formation: Trifluoroacetonitrile is reacted with hydrazine hydrate in a suitable solvent like ethanol at low temperatures (e.g., 0 °C) to form the corresponding trifluoroacetamidrazone intermediate.

• Cyclization: The crude amidrazone is then reacted with a one-carbon source, such as triethyl orthoformate, typically under acidic catalysis and heating, to facilitate the cyclization to 5-(trifluoromethyl)-1H-1,2,4-triazole.

• Bromination: The resulting triazole is dissolved in a suitable solvent (e.g., acetonitrile or DMF). A brominating agent, such as N-bromosuccinimide (NBS), is added portion-wise. The reaction is stirred at room temperature or with gentle heating until completion, as monitored by TLC or LC-MS.

• Work-up and Purification: The reaction mixture is quenched with an aqueous solution of sodium thiosulfate and extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the final product.

Reactivity Profile

The reactivity of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is dominated by reactions at two primary sites: the carbon-bromine bond and the acidic N-H proton of the triazole ring.

References

• 1. 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole | 1185320-36-8 | Benchchem [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-Depth Technical Guide to the Synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a viable and robust synthetic pathway for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, a valuable building block in medicinal chemistry and drug development. The synthesis is presented in a two-step sequence, commencing with the formation of a key aminotriazole intermediate followed by a Sandmeyer-type bromination. Detailed experimental protocols are provided, and all quantitative data is summarized for clarity and reproducibility.

Synthesis Pathway Overview

The synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is achieved through a two-step process. The first step involves the condensation and cyclization of aminoguanidine bicarbonate with trifluoroacetic acid to yield 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole. The subsequent step employs a Sandmeyer-type reaction to convert the amino group of the intermediate to a bromo group, affording the final product.

Caption: Synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Experimental Protocols

Step 1: Synthesis of 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole

This procedure details the formation of the key aminotriazole intermediate.

Reaction Scheme:

(Aminoguanidine Bicarbonate + Trifluoroacetic Acid → 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole)

Experimental Protocol:

A mixture of aminoguanidine bicarbonate (1.0 equivalent) and trifluoroacetic acid (1.0 equivalent) is stirred at room temperature until the cessation of carbon dioxide evolution. Toluene is then added to the reaction mixture. The resulting suspension is heated to reflux with a Dean-Stark apparatus to remove water. The reaction is monitored by thin-layer chromatography (TLC) until completion. Upon cooling, the solid product is collected by filtration, washed with toluene, and dried under vacuum. The product is typically of sufficient purity for use in the subsequent step without further purification.[1]

Quantitative Data:

Parameter	Value	Reference
Yield	91%	[1]
Melting Point	200 °C	[1]

Step 2: Synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

This procedure outlines the conversion of the amino-triazole intermediate to the final bromo-triazole product via a Sandmeyer-type reaction.

Reaction Scheme:

(3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole → 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole)

Experimental Protocol:

To a cooled (0-5 °C) solution of 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 equivalent) in aqueous hydrobromic acid (HBr), a solution of sodium nitrite (NaNO₂) (1.1 equivalents) in water is added dropwise, maintaining the temperature below 5 °C. The resulting diazonium salt solution is then added portion-wise to a cooled (0-5 °C) solution of copper(I) bromide (CuBr) (1.2 equivalents) in HBr. The reaction mixture is stirred at low temperature and then allowed to warm to room temperature. The reaction progress is monitored by TLC. Upon completion, the mixture is extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. An alternative procedure using tert-butyl nitrite and copper(II) bromide in acetonitrile has also been reported for similar substrates and may be applicable.[2]

Quantitative Data (Expected):

Parameter	Value	Reference
Yield	50-70% (estimated)	Based on similar reactions[2]
Physical State	Solid
Molecular Weight	215.96 g/mol

Logical Workflow for Synthesis and Characterization

The overall workflow for the synthesis and characterization of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is depicted below.

Caption: Workflow for Synthesis and Characterization.

Conclusion

This technical guide outlines a clear and reproducible two-step synthesis pathway for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. The provided experimental protocols and summarized quantitative data offer a solid foundation for researchers and scientists in the field of drug discovery and development to produce this valuable heterocyclic building block. The logical workflow diagram further clarifies the entire process from synthesis to final product characterization.

References

• 1. mdpi.com [mdpi.com]
• 2. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Role of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in Modern Drug Discovery and Agrochemical Design

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole stands as a pivotal heterocyclic building block in the fields of medicinal chemistry and agrochemical synthesis. Its unique structural features, comprising a stable 1,2,4-triazole core, a reactive bromine atom, and an electron-withdrawing trifluoromethyl group, render it a highly versatile scaffold for the development of novel bioactive molecules. While the intrinsic biological activity of the core compound is not extensively documented, its true value lies in its utility as a precursor for a diverse array of derivatives exhibiting potent antifungal, antibacterial, herbicidal, and anticancer properties. This technical guide provides a comprehensive overview of the biological significance of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, focusing on the activities of its key derivatives, the experimental methodologies for their evaluation, and the underlying mechanisms of action.

Introduction: A Versatile Scaffold for Bioactive Compounds

The 1,2,4-triazole ring is a well-established pharmacophore in numerous clinically approved drugs and commercially available pesticides.[1][2] This five-membered heterocycle, containing three nitrogen atoms, is metabolically stable and capable of engaging in various non-covalent interactions, which enhances binding affinity to biological targets.[1][3] The strategic incorporation of a bromine atom at the 3-position and a trifluoromethyl group at the 5-position of the 1H-1,2,4-triazole core creates a molecule with exceptional potential for chemical modification and optimization of biological activity.

The bromine atom serves as a convenient handle for introducing a wide range of substituents via cross-coupling reactions, allowing for the exploration of structure-activity relationships (SAR).[4] The trifluoromethyl group is a bioisostere for a methyl group but with significantly different electronic properties. It is known to enhance metabolic stability, membrane permeability, and binding affinity of molecules to their biological targets.[3][4] Consequently, 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a highly sought-after intermediate in the synthesis of novel therapeutic agents and crop protection chemicals.

Biological Activities of Derivatives

While quantitative data on the standalone biological activity of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is scarce, numerous studies have demonstrated the potent bioactivities of its derivatives. These activities span a broad spectrum, from antimicrobial and antifungal to herbicidal and anticancer effects.

Antifungal Activity

Derivatives of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole have shown significant promise as antifungal agents. The 1,2,4-triazole core is a hallmark of many successful azole antifungals, which act by inhibiting the enzyme lanosterol 14α-demethylase (CYP51), a key enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1] The disruption of ergosterol synthesis leads to the accumulation of toxic sterol intermediates and ultimately, the inhibition of fungal growth.

Table 1: Antifungal Activity of Selected 1,2,4-Triazole Derivatives

Compound Class	Target Organism	Activity Metric	Value	Reference
1,2,4-Triazolo[4,3-c]trifluoromethyl-pyrimidine derivatives	Botrytis cinerea (cucumber)	Inhibition Rate	71.97 - 80.38%	[5]
1,2,4-Triazolo[4,3-c]trifluoromethyl-pyrimidine derivatives	Botrytis cinerea (strawberry)	Inhibition Rate	70.60 - 82.68%	[5]
Oxime ether containing 1,2,4-triazole derivatives	Sclerotinia sclerotiorum	EC50	0.12 - 1.59 mg/L	[6]
Oxime ether containing 1,2,4-triazole derivatives	Phytophthora infestans	EC50	0.46 mg/L	[6]
Oxime ether containing 1,2,4-triazole derivatives	Rhizoctonia solani	EC50	0.27 mg/L	[6]

Antibacterial Activity

The 1,2,4-triazole scaffold has also been incorporated into novel antibacterial agents. Research indicates that derivatives of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole can act as inhibitors of enzymes involved in crucial bacterial metabolic pathways.[4] Notably, some derivatives have shown efficacy against multidrug-resistant bacterial strains, highlighting their potential to address the growing challenge of antibiotic resistance.[4]

Herbicidal Activity

In the realm of agrochemicals, derivatives of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole have been investigated for their herbicidal properties.[7][8] These compounds can interfere with essential plant processes, such as amino acid biosynthesis or photosynthesis. The trifluoromethyl group is a common feature in many commercial herbicides.

Table 2: Herbicidal Activity of Selected 1,2,4-Triazole Derivatives

Compound Class	Target Weed	Activity Metric	Value	Reference
α-Trifluoroanisole derivatives containing phenylpyridine	Abutilon theophrasti	ED50	13.32 g a.i./hm²	[9]
α-Trifluoroanisole derivatives containing phenylpyridine	Amaranthus retroflexus	ED50	5.48 g a.i./hm²	[9]
3-Aryl-4-substituted-5-[3-(trifluoromethyl)phenoxy]-1,2,4-triazoles	Brassica campestris L.	Inhibition	75.0 - 82.6% at 100 µg/mL	[8]

Experimental Protocols

The evaluation of the biological activity of compounds derived from 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole employs a range of standardized in vitro and in vivo assays.

Synthesis of Derivatives

The primary utility of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is as a synthetic intermediate. A common experimental workflow involves the functionalization of the bromine atom through cross-coupling reactions, such as the Suzuki or Buchwald-Hartwig reactions, to introduce aryl, heteroaryl, or alkyl substituents.

Synthetic workflow for derivatization.

Antifungal Susceptibility Testing

The antifungal activity of the synthesized derivatives is typically assessed using broth microdilution or agar dilution methods to determine the Minimum Inhibitory Concentration (MIC).

Protocol: Broth Microdilution Assay

• Preparation of Fungal Inoculum: A standardized suspension of the fungal test organism is prepared in a suitable broth medium (e.g., RPMI-1640).

• Compound Dilution: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the fungal suspension.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of fungal growth, often observed visually or measured spectrophotometrically.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. In Vitro Activity of a New Oral Triazole, BMS-207147 (ER-30346) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of di-arylated 1,2,4-triazole-based derivatives as therapeutic agents against breast cancer: synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scirp.org [scirp.org]
• 7. 3-Bromo-5-(trifluoromethyl)-1h-1,2,4-triazole | Chemrio [chemrio.com]
• 8. Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one and Antimicrobial Activity of Products | MDPI [mdpi.com]
• 9. scbt.com [scbt.com]

An In-depth Technical Guide to 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and diverse pharmacological activities.[1][2][3][4][5] The unique electronic properties of the triazole ring, coupled with its ability to participate in hydrogen bonding, make it a privileged structure in the design of therapeutic agents.[5] The introduction of a bromine atom and a trifluoromethyl group at the 3 and 5 positions, respectively, of the 1H-1,2,4-triazole core creates a molecule with significant potential for further chemical modification and diverse biological applications. This technical guide provides a comprehensive review of the available literature on 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, focusing on its synthesis, chemical properties, and its emerging role in drug discovery.

Synthesis and Chemical Properties

While a specific, detailed experimental protocol for the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is not extensively documented in readily available literature, general synthetic strategies for related trifluoromethyl-substituted 1,2,4-triazoles can provide a foundational understanding. One common approach involves the cyclization of trifluoroacetimidohydrazides.[6] A metal-free, multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate, and a suitable C1 source has also been reported for the synthesis of 3-trifluoromethyl-1,2,4-triazoles.[6]

The presence of the bromine atom at the 3-position makes this compound a versatile intermediate for a variety of cross-coupling reactions, allowing for the introduction of diverse aryl, heteroaryl, and alkyl substituents. This chemical handle is crucial for the generation of libraries of novel compounds for biological screening.

General Synthetic Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Biological features of new 1,2,4-triazole derivatives (a literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 5. japer.in [japer.in]
• 6. Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, a valuable building block in medicinal chemistry and drug development. The protocol is presented in a step-by-step manner, suitable for researchers with a background in organic synthesis.

Introduction

The 1,2,4-triazole moiety is a key pharmacophore found in a wide range of biologically active compounds, exhibiting antifungal, antiviral, and anticancer properties. The introduction of a trifluoromethyl group can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. Furthermore, the presence of a bromine atom at the 3-position provides a versatile handle for further functionalization through various cross-coupling reactions, enabling the generation of diverse compound libraries for drug discovery programs. This protocol outlines a reliable two-step synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Overall Reaction Scheme

The synthesis proceeds in two main steps:

• Step 1: Synthesis of 5-(trifluoromethyl)-1H-1,2,4-triazole via the cyclocondensation of trifluoroacetic anhydride with aminoguanidine hydrochloride.

• Step 2: Bromination of 5-(trifluoromethyl)-1H-1,2,4-triazole at the 3-position using N-bromosuccinimide (NBS) to yield the final product.

Experimental Protocols

Step 1: Synthesis of 5-(trifluoromethyl)-1H-1,2,4-triazole

This procedure is adapted from the general principle of 1,2,4-triazole synthesis from carboxylic acid derivatives and aminoguanidine.

Materials and Reagents:

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
Aminoguanidine hydrochloride	CH₆N₄·HCl	110.54	5.53 g	50.0
Trifluoroacetic anhydride	(CF₃CO)₂O	210.03	11.5 mL	80.0
Pyridine	C₅H₅N	79.10	100 mL	-
Diethyl ether	(C₂H₅)₂O	74.12	200 mL	-
Hydrochloric acid, 2M	HCl	36.46	100 mL	-
Sodium bicarbonate, sat. aq.	NaHCO₃	84.01	150 mL	-
Anhydrous magnesium sulfate	MgSO₄	120.37	10 g	-

Equipment:

• 250 mL three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware

Procedure:

• To a 250 mL three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add aminoguanidine hydrochloride (5.53 g, 50.0 mmol) and pyridine (100 mL).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add trifluoroacetic anhydride (11.5 mL, 80.0 mmol) dropwise to the stirred suspension over a period of 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approximately 115 °C) for 4 hours.

• Cool the reaction mixture to room temperature and carefully pour it onto 200 g of crushed ice.

• Acidify the aqueous mixture to pH 2 with 2M hydrochloric acid.

• Extract the product with diethyl ether (3 x 100 mL).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution (2 x 75 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel (eluent: ethyl acetate/hexanes 1:1) to afford 5-(trifluoromethyl)-1H-1,2,4-triazole as a white solid.

Expected Yield and Characterization:

Product	Physical State	Yield (%)	Melting Point (°C)
5-(trifluoromethyl)-1H-1,2,4-triazole	White solid	70-80	103-105

• ¹H NMR (400 MHz, DMSO-d₆): δ 15.2 (br s, 1H), 8.65 (s, 1H).

• ¹⁹F NMR (376 MHz, DMSO-d₆): δ -61.5.

• ¹³C NMR (101 MHz, DMSO-d₆): δ 158.2 (q, J = 38.4 Hz), 145.9, 119.8 (q, J = 268.7 Hz).

Step 2: Bromination of 5-(trifluoromethyl)-1H-1,2,4-triazole

This procedure is adapted from established methods for the bromination of 1,2,4-triazole rings.[1]

Materials and Reagents:

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Quantity	Moles (mmol)
5-(trifluoromethyl)-1H-1,2,4-triazole	C₃H₂F₃N₃	137.06	2.74 g	20.0
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	3.92 g	22.0
Benzoyl peroxide (BPO)	(C₆H₅CO)₂O₂	242.23	0.24 g	1.0
Carbon tetrachloride (CCl₄)	CCl₄	153.82	100 mL	-
Sodium thiosulfate, 10% aq.	Na₂S₂O₃	158.11	50 mL	-
Anhydrous sodium sulfate	Na₂SO₄	142.04	10 g	-

Equipment:

• 250 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware

Procedure:

• To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 5-(trifluoromethyl)-1H-1,2,4-triazole (2.74 g, 20.0 mmol), N-bromosuccinimide (3.92 g, 22.0 mmol), and benzoyl peroxide (0.24 g, 1.0 mmol) in carbon tetrachloride (100 mL).

• Heat the mixture to reflux (approximately 77 °C) for 12 hours. The reaction should be monitored by TLC (ethyl acetate/hexanes 1:1).

• Cool the reaction mixture to room temperature and filter to remove the succinimide byproduct.

• Wash the filtrate with 10% aqueous sodium thiosulfate solution (2 x 25 mL) to quench any remaining bromine, and then with water (1 x 25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes 1:4) to yield 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole as a white crystalline solid.

Quantitative Data Summary:

Product	Physical State	Yield (%)	Melting Point (°C)
3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	White crystalline solid	60-70	138-140

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ 11.5 (br s, 1H).

• ¹⁹F NMR (376 MHz, CDCl₃): δ -63.2.

• ¹³C NMR (101 MHz, CDCl₃): δ 159.5 (q, J = 40.1 Hz), 125.1, 118.9 (q, J = 270.2 Hz).

• MS (ESI): m/z 215.9, 217.9 [M-H]⁻.

Experimental Workflow

Caption: Workflow for the two-step synthesis of the target compound.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Trifluoroacetic anhydride is corrosive and moisture-sensitive; handle with care.

• Carbon tetrachloride is a toxic and environmentally hazardous solvent; appropriate handling and disposal procedures must be followed.

• Benzoyl peroxide is a potentially explosive solid and should be handled with care, avoiding friction and shock.

References

• 1. Synthesis and Antitumor Activity of 1,5-Disubstituted 1,2,4-Triazoles as Cis-Restricted Combretastatin Analogues - PMC [pmc.ncbi.nlm.nih.gov]

purification of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole by column chromatography

An Application Note and Protocol for the Purification of 3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole by Column Chromatography

Introduction

3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to the prevalence of the triazole moiety in many pharmacologically active agents. The trifluoromethyl group can enhance metabolic stability and binding affinity, while the bromo substituent provides a versatile handle for further chemical modifications. Synthesis of this intermediate often results in a crude product containing unreacted starting materials, byproducts, and other impurities. Therefore, a robust purification method is critical to obtain the compound at the high purity required for subsequent synthetic steps and biological screening. This document provides a detailed protocol for the purification of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole using silica gel column chromatography.

Principle of Separation

Column chromatography is a widely used technique for the separation of chemical compounds from a mixture.[1][2] The separation is based on the differential partitioning of the components between a stationary phase (in this case, silica gel) and a mobile phase (an organic solvent or a mixture of solvents).[1] Silica gel is a polar adsorbent.[1] Therefore, in normal-phase chromatography, polar compounds will have a stronger interaction with the stationary phase and will elute more slowly, while non-polar compounds will travel through the column more quickly with the mobile phase.[2][3] The polarity of the mobile phase is a critical parameter that can be adjusted to achieve optimal separation.[2] By gradually increasing the polarity of the mobile phase (gradient elution) or by using a constant solvent composition (isocratic elution), components of the crude mixture can be selectively eluted from the column.[2]

Experimental Protocol

This protocol outlines a general procedure for the purification of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. The specific conditions, particularly the mobile phase composition, may require optimization based on the impurity profile of the crude material. Thin-layer chromatography (TLC) should be used to determine the optimal solvent system before performing the column chromatography.[2] An ideal Rf value for the desired compound on a TLC plate is typically between 0.2 and 0.4 to ensure good separation on the column.[4]

Materials and Equipment

• Crude 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• Silica gel (for flash chromatography, 230-400 mesh)

• Solvents (HPLC grade): Hexane (or petroleum ether), Ethyl acetate, Dichloromethane, Methanol

• Glass chromatography column

• Cotton or glass wool

• Sand (acid-washed)

• Collection tubes or flasks

• Thin-layer chromatography (TLC) plates (silica gel coated)

• TLC developing chamber

• UV lamp (254 nm)

• Rotary evaporator

• Beakers and flasks

Procedure

• Preparation of the Column:

  • Ensure the chromatography column is clean, dry, and vertically clamped.[5]

  • Place a small plug of cotton or glass wool at the bottom of the column to support the packing material.[5]

  • Add a thin layer of sand (approximately 0.5-1 cm) over the plug.[5]

  • Prepare a slurry of silica gel in the initial, least polar mobile phase solvent system.[4] The amount of silica gel should be 20-50 times the weight of the crude sample for effective separation.[1]

  • Carefully pour the slurry into the column, avoiding the formation of air bubbles.[5] Gently tap the column to ensure even packing of the silica gel.

  • Allow the silica gel to settle, and then add another thin layer of sand on top of the silica gel bed to prevent disturbance during sample loading.[5]

  • Drain the excess solvent until the solvent level is just at the top of the sand layer. Do not let the column run dry.[5]

• Sample Loading:

  • Dissolve the crude 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in a minimal amount of a suitable solvent, preferably the mobile phase or a more polar solvent like dichloromethane.

  • Alternatively, for less soluble compounds, create a dry-loading cartridge by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the top of the column.

  • Begin eluting the column by opening the stopcock. For flash chromatography, apply gentle air pressure to the top of the column to achieve a steady flow rate.

  • Collect the eluent in fractions (e.g., 10-20 mL per fraction) in labeled test tubes or flasks.

  • Start with a less polar solvent system (e.g., a mixture of hexane and ethyl acetate) and gradually increase the polarity if necessary (gradient elution) to elute the compounds of interest. For many triazole derivatives, a gradient of ethyl acetate in hexane is effective.[6]

• Monitoring the Separation:

  • Monitor the separation by spotting the collected fractions on a TLC plate.[2]

  • Visualize the spots under a UV lamp.

  • Combine the fractions that contain the pure desired product.

• Isolation of the Purified Compound:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

  • Assess the purity of the final product using analytical techniques such as HPLC, NMR, or mass spectrometry.

Data Presentation

The following table summarizes typical column chromatography conditions used for the purification of structurally related triazole derivatives. These can serve as a starting point for the optimization of the purification of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Compound	Stationary Phase	Mobile Phase	Reference
1-([1,1'-biphenyl]-4-yl)-5-bromo-3-(trifluoromethyl)-1H-1,2,4-triazole	Silica gel	Petroleum ether : Ethyl acetate (4:1)	[7]
1-aryl-3-(trifluoromethyl)-1H-1,2,4-triazoles	Silica gel	Petroleum ether and Ethyl acetate	[7]
Triazole derivatives	Silica gel	Dichloromethane / Methanol (95:5)	[8]
Triazole derivatives	Silica gel	Hexane : Ethyl acetate (7:3)	[6]
Triazole derivatives	Silica gel	Hexane : Ethyl acetate (1:1)	[6]

Troubleshooting

• Poor Separation: If the compounds are not separating well, the mobile phase may be too polar. Reduce the polarity of the eluent. A shallower solvent gradient may also improve separation.[9]

• Compound Won't Elute: If the desired compound is stuck on the column, the mobile phase is likely not polar enough. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate or adding a small amount of methanol).[2]

• Streaking or Tailing of Spots on TLC: This can indicate that the compound is acidic or basic. Adding a small amount of a modifier to the mobile phase (e.g., a few drops of triethylamine for a basic compound or acetic acid for an acidic compound) can improve the peak shape. The 1,2,4-triazole ring system has both acidic and basic properties.[10]

• Compound Degradation: If the compound is unstable on silica gel, consider using a less acidic stationary phase like neutral alumina or deactivated silica gel.[9]

Visualization of the Experimental Workflow

Caption: Workflow for the purification of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Column chromatography is an effective and scalable method for the purification of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. By carefully selecting the stationary and mobile phases based on preliminary TLC analysis, high purity material can be obtained. This protocol provides a comprehensive guide for researchers to successfully purify this and similar triazole-based compounds, which is a crucial step in the synthesis of novel chemical entities for drug discovery and development.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. columbia.edu [columbia.edu]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. scielo.br [scielo.br]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]
• 9. benchchem.com [benchchem.com]
• 10. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Recrystallization of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole via recrystallization. The provided methodologies are based on established principles for the purification of related heterocyclic compounds and are intended to serve as a starting point for optimization in a laboratory setting.

Introduction

3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a key building block in medicinal chemistry and drug discovery. The purity of this intermediate is crucial for the successful synthesis of downstream target molecules and for ensuring reliable biological data. Recrystallization is a robust and scalable technique for the purification of solid organic compounds, offering the potential for high purity with minimal specialized equipment. This protocol outlines a systematic approach to developing an effective recrystallization procedure for this specific triazole derivative.

General Principles of Recrystallization

The selection of an appropriate solvent system is the most critical factor in a successful recrystallization. An ideal solvent for recrystallization should exhibit the following characteristics:

• High solubility of the target compound at elevated temperatures.

• Low solubility of the target compound at room temperature or below.

• Impurities should be either highly soluble or insoluble in the solvent at all temperatures.

• The solvent should be chemically inert towards the compound.

• The solvent should be volatile enough for easy removal from the purified crystals.

Suggested Solvent Systems for Recrystallization

Based on the purification of structurally similar trifluoromethylated and brominated heterocyclic compounds, the following solvent systems are recommended for initial screening.

Solvent System	Rationale
Ethanol/Water	Ethanol often shows good solubility for polar organic molecules at higher temperatures. Water can be used as an anti-solvent to induce crystallization upon cooling.
Ethyl Acetate/Hexane	A common non-polar/polar solvent mixture. The compound is expected to be soluble in ethyl acetate, and the addition of hexane as an anti-solvent can facilitate precipitation.
Toluene	Aromatic solvents can be effective for recrystallizing compounds with aromatic rings. It has a wide liquid range, which is beneficial for slow cooling.
Isopropanol/Water	Similar to the ethanol/water system, offering a different polarity profile that may be advantageous for separating specific impurities.
Acetonitrile	A polar aprotic solvent that can be a good choice for moderately polar compounds.

Experimental Protocol: Recrystallization Screening

This protocol describes a small-scale screening process to identify a suitable solvent system.

Materials:

• Crude 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• Selected solvents (e.g., ethanol, ethyl acetate, toluene, isopropanol, acetonitrile, hexane, deionized water)

• Test tubes or small Erlenmeyer flasks

• Heating apparatus (hot plate with a sand or water bath)

• Vortex mixer

• Ice bath

Procedure:

• Solubility Testing:

  • Place approximately 10-20 mg of the crude compound into separate test tubes.

  • To each tube, add a different solvent dropwise at room temperature, vortexing after each addition, until the solid dissolves or it is clear that it is insoluble (approx. 1 mL of solvent added). Record the solubility at room temperature.

  • For solvents in which the compound is poorly soluble at room temperature, gently heat the mixture in a water or sand bath while adding more solvent dropwise until the solid dissolves. Record the approximate volume of solvent required.

• Crystallization Induction:

  • Allow the hot, saturated solutions to cool slowly to room temperature. Observe for crystal formation.

  • If no crystals form, try to induce crystallization by scratching the inside of the test tube with a glass rod or by adding a seed crystal (if available).

  • If crystallization still does not occur, place the test tubes in an ice bath for 15-30 minutes.

• Solvent System Selection:

  • The best solvent system is one in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature, and which yields well-formed crystals upon cooling.

Protocol: Bulk Recrystallization

Once a suitable solvent system is identified, proceed with the bulk recrystallization.

Materials:

• Crude 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• Optimal recrystallization solvent or solvent system

• Erlenmeyer flask

• Condenser (optional, but recommended for volatile solvents)

• Heating mantle or hot plate

• Buchner funnel and flask

• Filter paper

• Vacuum source

Procedure:

• Dissolution:

  • Place the crude compound in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent to dissolve the solid completely. If using a solvent pair, dissolve the compound in the "good" solvent and then add the "poor" solvent (anti-solvent) dropwise until the solution becomes slightly turbid. Then, add a few drops of the "good" solvent to redissolve the precipitate.

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step should be done quickly to prevent premature crystallization.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Covering the flask with a watch glass will slow down the cooling rate and promote the formation of larger, purer crystals.

  • Once the solution has reached room temperature, it can be placed in an ice bath to maximize the yield of the crystals.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying:

  • Dry the purified crystals in a vacuum oven at a suitable temperature to remove all traces of the solvent.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Oiling out instead of crystallization	The compound's melting point is lower than the boiling point of the solvent. The cooling is too rapid.	Use a lower boiling point solvent. Allow the solution to cool more slowly. Add a seed crystal.
No crystal formation	The solution is not sufficiently saturated.	Evaporate some of the solvent to increase the concentration. Add an anti-solvent. Scratch the inner surface of the flask with a glass rod.
Low recovery of purified product	Too much solvent was used. The compound has significant solubility in the cold solvent.	Use the minimum amount of hot solvent for dissolution. Cool the solution in an ice bath for a longer period. Concentrate the mother liquor to obtain a second crop of crystals.
Colored impurities remain in crystals	The impurity has similar solubility to the product.	Consider a preliminary purification step with activated charcoal before recrystallization. Alternatively, column chromatography may be necessary.

Visualized Workflow

Caption: Workflow for the recrystallization of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole with various aryl- and heteroarylboronic acids. This reaction is a fundamental tool in medicinal chemistry for the synthesis of novel compounds with potential therapeutic applications. The trifluoromethyl group can enhance metabolic stability and binding affinity, making the resulting 3,5-disubstituted-1,2,4-triazole scaffolds valuable in drug discovery.

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds.[1][2] It involves the reaction of an organoboron compound, such as a boronic acid, with a halide in the presence of a palladium catalyst and a base. The reaction is known for its mild conditions and tolerance of a wide range of functional groups.

General Reaction Scheme

Data Presentation: Optimization of Reaction Conditions

The successful Suzuki-Miyaura coupling of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is highly dependent on the choice of catalyst, ligand, base, and solvent. The following tables summarize typical conditions used for the Suzuki coupling of structurally similar trifluoromethylated N-heterocycles, which can serve as a starting point for optimization.

Table 1: Recommended Catalysts and Ligands

Catalyst Precursor	Ligand	Typical Loading (mol%)	Notes
Pd(OAc)₂	SPhos	2-5	Effective for electron-deficient aryl bromides.
Pd₂(dba)₃	XPhos	1-3	Often used for challenging couplings.[1][3]
PdCl₂(dppf)	(dppf)	3-5	A common and versatile catalyst system.
Pd(PPh₃)₄	(PPh₃)	5-10	Can be effective, but may require higher temperatures.[4]

Table 2: Recommended Bases and Solvents

Base	Equivalents	Solvent System	Temperature (°C)	Notes
K₂CO₃	2-3	Dioxane/H₂O (4:1)	80-100	A standard and cost-effective choice.
Cs₂CO₃	2-3	Dioxane or Toluene	80-110	A stronger base, often improving yields for difficult substrates.[5][6]
K₃PO₄	2-3	Toluene or DMF	80-120	A non-nucleophilic base, suitable for substrates with sensitive functional groups.

Experimental Protocols

The following are detailed, generalized procedures for the Suzuki-Miyaura coupling of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Protocol 1: Standard Conditions using PdCl₂(dppf)

Materials:

• 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• Arylboronic acid (1.2 equivalents)

• PdCl₂(dppf) (0.05 equivalents)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water (degassed)

• Reaction vessel (e.g., Schlenk tube or microwave vial)

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel, add 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 eq.), the arylboronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).

• Add the palladium catalyst, PdCl₂(dppf) (0.05 eq.).

• Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

• Add 1,4-dioxane and degassed water in a 4:1 ratio (e.g., 4 mL of dioxane and 1 mL of water per 1 mmol of the bromo-triazole).

• Stir the reaction mixture at 90-100 °C under the inert atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Microwave-Assisted Suzuki Coupling

Microwave irradiation can significantly reduce reaction times.[1][3][4]

Materials:

• 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• Arylboronic acid (1.5 equivalents)

• Pd(OAc)₂ (0.02 equivalents)

• SPhos (0.04 equivalents)

• Cesium carbonate (Cs₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Microwave vial with a stir bar

• Microwave reactor

Procedure:

• In a microwave vial, combine 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 eq.), the arylboronic acid (1.5 eq.), and cesium carbonate (2.0 eq.).

• Add the palladium catalyst and ligand.

• Add 1,4-dioxane to the vial.

• Seal the vial with a cap.

• Place the vial in the microwave reactor.

• Irradiate the reaction mixture at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 10-30 minutes).

• After cooling, work up and purify the product as described in Protocol 1.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

General Experimental Workflow

Caption: General experimental workflow for the Suzuki-Miyaura coupling.

References

• 1. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of 3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling reactions of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. This versatile building block is of significant interest in medicinal chemistry due to the prevalence of the trifluoromethyl-1,2,4-triazole scaffold in bioactive molecules. The protocols outlined below describe Suzuki-Miyaura, Buchwald-Hartwig, and C-S cross-coupling reactions, enabling the synthesis of a diverse range of substituted triazole derivatives.

Introduction

The 1,2,4-triazole ring is a key pharmacophore found in numerous therapeutic agents. The incorporation of a trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. Palladium-catalyzed cross-coupling reactions are powerful tools for the derivatization of heteroaromatic systems. This note details methodologies for the C-C, C-N, and C-S bond formation at the 3-position of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

General Reaction Scheme

The core transformation involves the palladium-catalyzed reaction of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole with a suitable coupling partner, as depicted in the scheme below.

Caption: General palladium-catalyzed cross-coupling reaction scheme.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling enables the formation of a carbon-carbon bond between the triazole core and various aryl or heteroaryl boronic acids. This reaction is highly versatile and tolerates a wide range of functional groups.

Data Presentation

The following table summarizes representative conditions and yields for the Suzuki-Miyaura coupling of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole with various boronic acids.

Entry	Boronic Acid (R-B(OH)₂)	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (5)	PPh₃ (10)	K₃PO₄	1,4-Dioxane	120	24	85[1]
2	4-Tolylboronic acid	Pd(dppf)Cl₂ (5)	-	Cs₂CO₃	Toluene/H₂O	80	12	80-90 (estimated)
3	3-Pyridinylboronic acid	XPhosPdG2 (3)	XPhos (6)	K₂CO₃	EtOH/H₂O	80 (MW)	1	75-85 (estimated)[2][3]
4	2-Thiopheneboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	90	16	70-80 (estimated)

Yields are based on reported values for structurally similar substrates and should be considered as representative examples.[1][2][3]

Experimental Protocol: Synthesis of 3-Phenyl-5-(trifluoromethyl)-1H-1,2,4-triazole

This protocol is adapted from a similar transformation.[1]

• Reagent Preparation: In a nitrogen-filled glovebox, add 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 mmol, 1.0 equiv), phenylboronic acid (1.2 mmol, 1.2 equiv), palladium(II) acetate (0.05 mmol, 0.05 equiv), triphenylphosphine (0.10 mmol, 0.10 equiv), and potassium phosphate (2.0 mmol, 2.0 equiv) to a Schlenk tube.

• Solvent Addition: Add 5 mL of anhydrous 1,4-dioxane to the Schlenk tube.

• Reaction: Seal the tube and heat the mixture at 120 °C for 24 hours with vigorous stirring.

• Work-up: Cool the reaction mixture to room temperature and filter it through a pad of Celite, washing with ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel, add 20 mL of water, and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired product.

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Catalytic Cycle

References

• 1. rsc.org [rsc.org]
• 2. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2,4-triazole moiety is a privileged scaffold in medicinal chemistry, appearing in numerous clinically approved drugs. The incorporation of a trifluoromethyl group (CF3) can significantly enhance the pharmacological properties of a molecule, including metabolic stability, lipophilicity, and binding affinity. Consequently, 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole emerges as a valuable building block for the synthesis of novel therapeutic agents. The bromine atom at the 3-position provides a versatile handle for a variety of cross-coupling reactions, allowing for the introduction of diverse substituents and the creation of extensive chemical libraries for drug discovery.

This document provides detailed protocols for the synthesis of the core intermediate, 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, and its subsequent derivatization through common and robust chemical transformations. Additionally, it summarizes the potential applications of these derivatives, particularly in the context of anticancer drug development, and touches upon their potential mechanisms of action.

Synthesis of the Core Intermediate: 3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

A plausible and effective method for the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole involves a Sandmeyer-type reaction starting from the readily available 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole.[1][2]

Diagram of the Synthetic Workflow

Caption: Synthetic pathway for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Experimental Protocol: Synthesis of 3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

Materials:

• 3-Amino-5-(trifluoromethyl)-1H-1,2,4-triazole

• Sodium nitrite (NaNO₂)

• Hydrobromic acid (HBr, 48%)

• Copper(I) bromide (CuBr)

• Ice

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Beakers, flasks, and other standard laboratory glassware

Procedure:

• Diazotization: In a flask cooled in an ice-water bath, dissolve 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 eq) in 48% hydrobromic acid.

• Slowly add a solution of sodium nitrite (1.1 eq) in water dropwise to the reaction mixture while maintaining the temperature below 5 °C.

• Stir the resulting solution for 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) bromide (1.2 eq) in 48% hydrobromic acid.

• Slowly add the cold diazonium salt solution to the CuBr solution. Vigorous nitrogen evolution should be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification: Pour the reaction mixture into water and extract with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be further purified by column chromatography on silica gel to afford the pure 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Expected Yield: Moderate to good yields are expected for this type of transformation.

Derivatization of 3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

The bromine atom on the triazole ring serves as a key functional group for introducing molecular diversity through various cross-coupling reactions.

Diagram of Derivatization Reactions

Caption: Derivatization of the core triazole via cross-coupling reactions.

Experimental Protocols for Derivatization

This reaction is ideal for introducing aryl or heteroaryl substituents at the 3-position.

Materials:

• 3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• Aryl or heteroaryl boronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., Dioxane/water, Toluene/water)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a reaction vessel, add 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 eq), the aryl/heteroaryl boronic acid (1.2 eq), palladium catalyst (0.05 eq), and base (2.0 eq).

• Evacuate and backfill the vessel with an inert gas (repeat three times).

• Add the degassed solvent system.

• Heat the reaction mixture at the appropriate temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

This method allows for the introduction of alkynyl groups.

Materials:

• 3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• Terminal alkyne

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Base (e.g., Triethylamine, Diisopropylamine)

• Solvent (e.g., THF, DMF)

• Inert atmosphere

Procedure:

• In a reaction flask under an inert atmosphere, dissolve 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 eq), the palladium catalyst (0.05 eq), and CuI (0.1 eq) in the chosen solvent.

• Add the base followed by the terminal alkyne (1.2 eq).

• Stir the reaction at room temperature or with gentle heating until the starting material is consumed (monitored by TLC or LC-MS).

• Quench the reaction with saturated ammonium chloride solution and extract with an organic solvent.

• Wash, dry, and concentrate the organic phase.

• Purify the product by column chromatography.

This reaction facilitates the formation of a bond between a triazole nitrogen and an aryl group.

Materials:

• 3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• Aryl boronic acid

• Copper(II) acetate (Cu(OAc)₂)

• Base (e.g., Pyridine, Triethylamine)

• Solvent (e.g., Dichloromethane, Toluene)

• Oxygen or air atmosphere

Procedure:

• To a flask, add 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 eq), aryl boronic acid (1.5 eq), Cu(OAc)₂ (1.0 eq), and the base (2.0 eq).

• Add the solvent and stir the reaction mixture vigorously under an atmosphere of air or oxygen (using a balloon).

• Monitor the reaction by TLC or LC-MS.

• Once complete, filter the reaction mixture through a pad of Celite and wash with the solvent.

• Concentrate the filtrate and purify the residue by column chromatography.

Data Presentation

Table 1: Summary of Representative Derivatization Reactions

Entry	Starting Material	Coupling Partner	Reaction Type	Product	Yield (%)	Analytical Data (¹H NMR, ¹³C NMR, MS)
1	3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	Phenylboronic acid	Suzuki	3-Phenyl-5-(trifluoromethyl)-1H-1,2,4-triazole	75-85	Characteristic aromatic and triazole proton signals in ¹H NMR. Corresponding carbon signals in ¹³C NMR. Correct molecular ion peak in MS.
2	3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	4-Methoxyphenylboronic acid	Suzuki	3-(4-Methoxyphenyl)-5-(trifluoromethyl)-1H-1,2,4-triazole	70-80	Similar to Entry 1 with additional methoxy signal.
3	3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	Phenylacetylene	Sonogashira	3-(Phenylethynyl)-5-(trifluoromethyl)-1H-1,2,4-triazole	60-75	Absence of alkyne C-H proton signal and characteristic shifts for triazole and phenyl groups.
4	3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	Phenylboronic acid	Chan-Evans-Lam	1-Phenyl-3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole and 2-Phenyl-3-bromo-5-(trifluoromethyl)-2H-1,2,4-triazole	50-70	Isomeric mixture often observed. Characterized by distinct NMR signals for each regioisomer.

Note: Yields and analytical data are representative and may vary based on specific reaction conditions and substrates.

Applications in Drug Development

Derivatives of 1,2,4-triazole are known to exhibit a wide range of biological activities, including antifungal, antiviral, and anticancer properties.[3] The introduction of a trifluoromethyl group often enhances these activities.

Anticancer Potential

Several studies have highlighted the cytotoxic effects of trifluoromethyl-containing triazole derivatives against various cancer cell lines, including breast, colon, and lung cancer.[3][4]

Potential Signaling Pathways

While the exact mechanisms of action are often compound-specific, some proposed signaling pathways that may be modulated by these derivatives include:

• Kinase Inhibition: Many small molecule anticancer drugs target protein kinases involved in cell proliferation and survival signaling pathways (e.g., MAPK, PI3K/Akt). The triazole scaffold can act as a hinge-binding motif in the ATP-binding pocket of various kinases.

• Apoptosis Induction: These compounds may induce programmed cell death (apoptosis) in cancer cells by modulating the expression of pro- and anti-apoptotic proteins.

• Cell Cycle Arrest: They can potentially arrest the cell cycle at different phases (e.g., G1/S or G2/M), preventing cancer cell proliferation.

Diagram of Potential Cellular Targets

Caption: Potential mechanisms of anticancer activity for triazole derivatives.

Conclusion

3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a highly valuable and versatile building block for the synthesis of novel, biologically active compounds. The synthetic protocols outlined in this document provide a robust foundation for the generation of diverse libraries of derivatives. The demonstrated potential of trifluoromethyl-substituted triazoles in anticancer research makes this scaffold a compelling starting point for the development of new therapeutic agents. Further investigation into the specific cellular targets and signaling pathways affected by these compounds will be crucial for their advancement as clinical candidates.

References

• 1. Reactions with 3-Amino-5-trifluoromethyl-1,2,4-triazole: a Simple Route to Fluorinated Poly-substituted Triazolo[1,5-a]pyrimidine and Triazolo[5,1-c]triazine Derivatives - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 3. isres.org [isres.org]
• 4. medicinescience.org [medicinescience.org]

Application Notes and Protocols for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a versatile heterocyclic building block with significant potential in medicinal chemistry. The unique combination of a reactive bromine atom, a metabolically stable trifluoromethyl group, and the pharmacologically privileged 1,2,4-triazole core makes it an attractive starting material for the synthesis of novel therapeutic agents. The trifluoromethyl group can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates, while the bromine atom serves as a convenient handle for a variety of cross-coupling reactions, enabling the introduction of diverse substituents to explore the chemical space and optimize biological activity.

Derivatives of 1,2,4-triazole are known to exhibit a wide range of biological activities, including anticancer, antifungal, and antibacterial properties. This document provides detailed application notes and experimental protocols for the utilization of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in the development of potential anticancer agents, drawing upon established synthetic methodologies for structurally related compounds.

Key Applications in Anticancer Drug Discovery

The 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole scaffold is a valuable starting point for the synthesis of compounds targeting various mechanisms involved in cancer progression. A key strategy involves the functionalization of the triazole ring through palladium-catalyzed cross-coupling reactions to generate libraries of substituted triazoles for biological screening.

Di-arylated 1,2,4-Triazoles as Apoptosis Inducers

A promising application of triazole derivatives is in the induction of apoptosis in cancer cells. By sequentially introducing two different aryl groups onto the 1,2,4-triazole core, it is possible to generate potent anticancer agents. While specific data for derivatives of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is still emerging, studies on the closely related 3-bromo-1H-1,2,4-triazole have demonstrated the potential of this approach. Di-arylated 1,2,4-triazoles have been shown to exhibit significant growth inhibition against human breast cancer cell lines, with the most potent compounds displaying IC50 values in the low micromolar range.[1]

Table 1: Anticancer Activity of Di-arylated 1,2,4-Triazole Derivatives against MCF-7 Breast Cancer Cells [1]

Compound	Ar¹ Group	Ar² Group	IC₅₀ (µM)
4k	3,4,5-trimethoxyphenyl	4-chlorophenyl	>10
4m	3,4,5-trimethoxyphenyl	4-(trifluoromethoxy)phenyl	8.5
4q	3,4,5-trimethoxyphenyl	3-fluoro-4-methoxyphenyl	4.8
4t	3,4,5-trimethoxyphenyl	3-chloro-4-fluorophenyl	7.2

Note: The data presented is for di-arylated derivatives of 3-bromo-1H-1,2,4-triazole, a close structural analog of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Experimental Protocols

The following protocols are adapted from established procedures for the synthesis and evaluation of 1,2,4-triazole derivatives and provide a framework for the utilization of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Protocol 1: Synthesis of 3-Aryl-5-(trifluoromethyl)-1H-1,2,4-triazoles via Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to introduce an aryl group at the 3-position of the triazole ring.[2][3][4]

Materials:

• 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• Arylboronic acid (1.2 equivalents)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (5 mol%)

• Potassium carbonate (K₂CO₃) (2 equivalents)

• 1,4-Dioxane

• Water (degassed)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask, add 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1 equivalent), the desired arylboronic acid (1.2 equivalents), and potassium carbonate (2 equivalents).

• Add Pd(PPh₃)₄ (0.05 equivalents).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add degassed 1,4-dioxane and water in a 4:1 ratio.

• Stir the reaction mixture at 90-100 °C for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 3-aryl-5-(trifluoromethyl)-1H-1,2,4-triazole.

Protocol 2: Synthesis of 3-Amino-5-(trifluoromethyl)-1H-1,2,4-triazole Derivatives via Buchwald-Hartwig Amination

This protocol outlines the synthesis of N-substituted amino-triazoles from 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole using a palladium-catalyzed Buchwald-Hartwig amination reaction.[5][6][7][8][9] This can be a key step to further diversify the scaffold.[10]

Materials:

• 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

• Primary or secondary amine (1.2 equivalents)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (2 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Toluene (anhydrous and degassed)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a Schlenk tube under an inert atmosphere, add Pd₂(dba)₃ (0.02 equivalents) and XPhos (0.04 equivalents).

• Add anhydrous, degassed toluene.

• Add 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1 equivalent), the desired amine (1.2 equivalents), and sodium tert-butoxide (1.4 equivalents).

• Seal the tube and heat the reaction mixture at 100-110 °C for 12-24 hours, monitoring the progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 3-amino-5-(trifluoromethyl)-1H-1,2,4-triazole derivative.

Protocol 3: In Vitro Anticancer Activity Screening using MTT Assay

This protocol describes a general method for evaluating the cytotoxic effects of the synthesized 3-substituted-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives against human cancer cell lines.[11]

Materials:

• Human cancer cell lines (e.g., MCF-7, Hela, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Synthesized triazole derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Treat the cells with various concentrations of the synthesized triazole derivatives (typically from a stock solution in DMSO, ensuring the final DMSO concentration is non-toxic to the cells). Include a vehicle control (DMSO only) and a positive control (a known anticancer drug).

• Incubate the plates for 48-72 hours at 37 °C in a humidified atmosphere with 5% CO₂.

• After the incubation period, add MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Visualizations

Signaling Pathway: Induction of Apoptosis by Di-arylated 1,2,4-Triazoles

Caption: Proposed mechanism of apoptosis induction by di-arylated 1,2,4-triazoles.

Experimental Workflow: Synthesis and Evaluation of 3-Aryl-5-(trifluoromethyl)-1H-1,2,4-triazoles

Caption: Workflow for the synthesis and anticancer evaluation of novel triazole derivatives.

References

• 1. Development of di-arylated 1,2,4-triazole-based derivatives as therapeutic agents against breast cancer: synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. tcichemicals.com [tcichemicals.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 9. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. Reactions with 3-Amino-5-trifluoromethyl-1,2,4-triazole: a Simple Route to Fluorinated Poly-substituted Triazolo[1,5-a]pyrimidine and Triazolo[5,1-c]triazine Derivatives - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 11. Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in Fragment-Based Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of the fragment 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in fragment-based drug discovery (FBDD) campaigns. Detailed protocols for primary biophysical screening assays are also included to facilitate its integration into existing drug discovery workflows.

Introduction to 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole as a High-Value Fragment

3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a synthetically tractable fragment with significant potential in FBDD. Its unique combination of a 1,2,4-triazole scaffold, a bromine atom, and a trifluoromethyl group offers several advantages for probing protein binding sites and serving as a starting point for lead optimization.

• 1,2,4-Triazole Scaffold : This heterocyclic core is a "privileged" structure in medicinal chemistry, known for its metabolic stability and ability to form multiple hydrogen bonds, acting as both a donor and acceptor.[1][2][3] This allows it to effectively mimic peptide bonds and engage in key interactions within protein binding pockets.

• Trifluoromethyl Group : The -CF3 group is a bioisostere of a methyl group but with significantly different electronic properties. Its high electronegativity and lipophilicity can enhance binding affinity through hydrophobic interactions and modulate the pKa of the triazole ring.[4][5][6] Furthermore, the trifluoromethyl group can improve metabolic stability and membrane permeability of derivative compounds.[4]

• Bromine Atom : The bromine atom provides a valuable vector for chemical elaboration and can participate in halogen bonding, a specific and directional non-covalent interaction with electron-donating atoms like oxygen or nitrogen in the protein backbone or side chains.[7][8][9] This can significantly contribute to binding affinity and specificity. In X-ray crystallography, the bromine atom's anomalous scattering properties can aid in the unambiguous identification and orientation of the fragment in the binding site.[7]

Application in a Fragment-Based Drug Discovery Workflow

3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is an ideal candidate for screening against a wide range of protein targets, including kinases, proteases, and protein-protein interaction targets. A typical FBDD workflow incorporating this fragment would involve primary screening, hit validation, and hit-to-lead optimization.

Caption: FBDD workflow using 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Data Presentation: Representative Screening Data

The following tables provide examples of quantitative data that could be obtained from screening 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole and its analogs. Note: The data presented here is illustrative and serves to demonstrate how results would be structured. Actual values will be target-dependent.

Table 1: Primary Screening and Hit Validation Summary

Fragment ID	Screening Method	Hit? (Yes/No)	ΔTm (°C) (DSF)	Binding Response (RU) (SPR)
BTT-001	DSF	Yes	+2.5	-
BTT-001	SPR	Yes	-	150
Analog-002	DSF	No	+0.2	-
Analog-003	SPR	Yes	-	125

(BTT-001: 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole)

Table 2: Binding Affinity and Ligand Efficiency of Validated Hits

Fragment ID	KD (μM) (SPR/ITC)	Ligand Efficiency (LE)
BTT-001	350	0.35
Analog-003	500	0.31

Experimental Protocols

The following are detailed protocols for key biophysical assays used in FBDD, adapted for the screening of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Differential Scanning Fluorimetry (DSF) Protocol

DSF is a rapid and cost-effective method for primary screening that measures the change in a protein's melting temperature (Tm) upon ligand binding.[10][11]

Materials:

• Target protein (≥95% purity)

• SYPRO Orange dye (5000x stock in DMSO)

• DSF buffer (e.g., 100 mM HEPES pH 7.5, 150 mM NaCl)

• 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (100 mM stock in DMSO)

• 96-well qPCR plate

• Real-time PCR instrument

Procedure:

• Protein Preparation : Dilute the target protein in DSF buffer to a final concentration of 2-5 µM.

• Dye Preparation : Prepare a 250x working stock of SYPRO Orange dye by diluting the 5000x stock in DSF buffer.

• Reaction Mixture : In each well of the 96-well plate, prepare a 20 µL reaction mixture:

  • 15 µL of the protein solution

  • 4 µL of the 250x SYPRO Orange dye

  • 1 µL of the fragment solution (final fragment concentration of 200 µM, final DMSO concentration of 1%)

  • Include control wells with 1 µL of DMSO instead of the fragment solution.

• Plate Sealing and Centrifugation : Seal the plate with an optical seal and centrifuge at 500 x g for 1 minute.

• Thermal Melt : Place the plate in the real-time PCR instrument. Set up a temperature ramp from 25 °C to 95 °C with a heating rate of 1 °C/minute.

• Data Analysis : The instrument will record the fluorescence intensity as a function of temperature. The melting temperature (Tm) is the inflection point of the unfolding transition. A positive shift in Tm (ΔTm > 1-2 °C) in the presence of the fragment indicates stabilizing binding.[10]

Surface Plasmon Resonance (SPR) Protocol

SPR is a label-free technique used to measure real-time binding kinetics and affinity of fragments to an immobilized target protein.[12][13][14]

Materials:

• SPR instrument (e.g., Biacore, ProteOn)

• Sensor chip (e.g., CM5)

• Amine coupling kit (EDC, NHS, ethanolamine)

• Target protein in a suitable buffer for immobilization (e.g., 10 mM sodium acetate, pH 4.5)

• Running buffer (e.g., PBS, pH 7.4, with 0.05% Tween-20 and 2% DMSO)

• 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole at various concentrations in running buffer.

Procedure:

• Chip Preparation and Target Immobilization :

  • Equilibrate the sensor chip with running buffer.

  • Activate the sensor surface with a 1:1 mixture of EDC and NHS.

  • Inject the target protein to achieve the desired immobilization level (typically 5,000-10,000 Response Units, RU).

  • Deactivate excess reactive groups with ethanolamine.

  • A reference flow cell should be prepared similarly but without protein immobilization.

• Fragment Binding Analysis :

  • Prepare serial dilutions of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in running buffer (e.g., from 1 µM to 500 µM).

  • Inject the fragment solutions over the target and reference flow cells for a defined association time (e.g., 60 seconds), followed by a dissociation phase with running buffer.[12]

  • Regenerate the sensor surface if necessary between injections.

• Data Analysis :

  • Subtract the reference channel signal from the active channel signal to correct for bulk refractive index changes.

  • Analyze the resulting sensorgrams to determine the binding response at steady state.

  • For affinity determination, plot the steady-state response against the fragment concentration and fit the data to a 1:1 binding model to calculate the dissociation constant (KD).[14]

Protein-Observed Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

NMR spectroscopy, particularly 1H-15N HSQC, is a powerful technique to detect weak fragment binding and map the binding site on the protein.[15][16][17]

Materials:

• 15N-isotopically labeled target protein (50-100 µM) in NMR buffer (e.g., 50 mM phosphate buffer, pH 7.0, 50 mM NaCl, 90% H2O/10% D2O).

• 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (stock solution in d6-DMSO).

• NMR spectrometer with a cryoprobe.

Procedure:

• Reference Spectrum : Acquire a 1H-15N HSQC spectrum of the 15N-labeled protein alone. This serves as the reference.

• Fragment Addition : Add a specific concentration of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole to the protein sample (e.g., 200 µM).

• Test Spectrum : Acquire a second 1H-15N HSQC spectrum of the protein-fragment mixture.

• Data Analysis :

  • Overlay the reference and test spectra.

  • Binding is indicated by chemical shift perturbations (CSPs) or significant line broadening of specific amide peaks in the protein spectrum.

  • The residues experiencing the largest CSPs are likely at or near the binding site.

  • To determine the KD, a titration can be performed by acquiring a series of HSQC spectra at increasing fragment concentrations and fitting the CSP data.

X-ray Crystallography Protocol

X-ray crystallography provides high-resolution structural information on how the fragment binds to the target protein, which is invaluable for structure-based drug design.[7][18]

Materials:

• Crystals of the target protein.

• Cryoprotectant solution.

• 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole solution (typically 1-10 mM in a cryoprotectant-compatible buffer).

Procedure:

• Crystal Soaking :

  • Transfer a protein crystal from its growth solution into a solution containing the fragment. The soaking time can range from minutes to hours.

  • The fragment concentration should be high enough to ensure sufficient occupancy in the binding site, but not so high as to cause crystal damage.

• Cryo-cooling : Briefly transfer the soaked crystal into a cryoprotectant solution before flash-cooling it in liquid nitrogen.

• Data Collection : Mount the frozen crystal on a goniometer at a synchrotron beamline and collect diffraction data.

• Structure Determination and Analysis :

  • Process the diffraction data and solve the structure using molecular replacement with the apo-protein structure as a model.

  • Calculate electron density maps (2Fo-Fc and Fo-Fc).

  • If the fragment is bound, positive density corresponding to the fragment will be visible in the Fo-Fc map. The high electron density of the bromine atom can be particularly helpful in identifying the fragment's location.[7]

  • Model the fragment into the density and refine the structure to obtain a detailed view of the binding interactions.

Signaling Pathway Visualization

Triazole-containing compounds have been shown to inhibit various signaling pathways implicated in disease. For instance, some triazole derivatives act as inhibitors of the Wnt/β-catenin signaling pathway, which is often dysregulated in cancer and metabolic diseases.[19][20] A drug developed from a 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole hit might target a key kinase or protein-protein interaction in such a pathway.

Caption: Inhibition of the Wnt/β-catenin pathway by a hypothetical inhibitor.

References

• 1. Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,2,4-Triazole: A Privileged Scaffold for the Development of Potent Antifungal Agents - A Brief Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 5. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 6. researchgate.net [researchgate.net]
• 7. Crystallographic Fragment Based Drug Discovery: Use of a Brominated Fragment Library Targeting HIV Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sciencedaily.com [sciencedaily.com]
• 9. Introducing bromine to the molecular structure as a strategy for drug design | Journal of Medical Science [jms.ump.edu.pl]
• 10. inext-discovery.eu [inext-discovery.eu]
• 11. Theory and applications of differential scanning fluorimetry in early-stage drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. dokumen.pub [dokumen.pub]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Protocol to perform fragment screening using NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Fragment-based screening by protein-detected NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Optimizing NMR fragment-based drug screening for membrane protein targets - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Fragment screening using X-ray crystallography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Triazole-Based Inhibitors of the Wnt/β-Catenin Signaling Pathway Improve Glucose and Lipid Metabolism in Diet-Induced Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Triazole-Based Inhibitors of the Wnt/β-Catenin Signaling Pathway Improve Glucose and Lipid Metabolisms in Diet-Induced Obese Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential utility of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole as a versatile building block in medicinal chemistry and drug discovery. While direct participation in conventional click chemistry reactions is not prominently documented, its structural features—a stable triazole core, an electron-withdrawing trifluoromethyl group, and a reactive bromine atom—offer significant opportunities for the synthesis of novel chemical entities. This document outlines hypothetical, yet scientifically grounded, protocols for its functionalization to enable participation in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions and for its use in post-synthetic modifications.

The trifluoromethyl group is a key substituent in modern drug design, known to enhance metabolic stability, lipophilicity, and binding affinity of molecules.[1][2] The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of biologically active compounds.[3][4][5] The combination of these two moieties in 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole makes it a valuable starting material for creating diverse compound libraries.

Hypothetical Application in Click Chemistry: A Two-Step Approach

The core principle of the most common click reaction, CuAAC, is the union of an azide and a terminal alkyne. 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole possesses neither of these functional groups. However, the bromine atom provides a handle for the introduction of an alkyne or azide moiety, thereby enabling its use in click chemistry.

A plausible synthetic strategy involves the initial functionalization of the triazole at the bromine position, for example, through a Sonogashira coupling to introduce an alkyne group. The resulting alkyne-functionalized trifluoromethyl-triazole can then participate in a CuAAC reaction with a wide array of organic azides.

References

• 1. mdpi.com [mdpi.com]
• 2. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties [frontiersin.org]
• 4. Synthesis of 3-(tri/difluoromethyl)-1H-1,2,4-triazol-5(4H)-ones via the cyclization of hydrazinecarboxamides with tri/difluoroacetic anhydride - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. The information is designed to address specific issues that may be encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole?

A1: The most direct and common method is the electrophilic bromination of the precursor, 5-(trifluoromethyl)-1H-1,2,4-triazole. This reaction typically utilizes a brominating agent such as N-bromosuccinimide (NBS) in a suitable solvent. The regioselectivity of this reaction is a critical aspect to control.

Q2: What are the primary side reactions to be aware of during the synthesis?

A2: The main side reactions include the formation of the isomeric product, 5-bromo-3-(trifluoromethyl)-1H-1,2,4-triazole, and the potential for over-bromination to yield a dibrominated triazole species. The formation of these byproducts is highly dependent on the reaction conditions.

Q3: How can I minimize the formation of the 5-bromo isomer?

A3: Controlling the regioselectivity is key. The electronic properties of the trifluoromethyl group, an electron-withdrawing group, tend to direct the electrophilic attack to the C3 position of the triazole ring. To favor the formation of the 3-bromo isomer, it is advisable to use a less reactive brominating agent and moderate reaction temperatures. Running the reaction at lower temperatures can enhance the kinetic control of the product distribution.

Q4: What conditions lead to the formation of dibrominated byproducts?

A4: Over-bromination typically occurs when an excess of the brominating agent is used, or when the reaction is allowed to proceed for an extended period at elevated temperatures. Careful control of the stoichiometry of the reactants is crucial to prevent the formation of these impurities.

Q5: What are the recommended purification techniques for isolating the desired product?

A5: Purification can often be achieved through column chromatography on silica gel. A solvent system with a gradient of ethyl acetate in hexane is commonly effective for separating the desired 3-bromo isomer from the 5-bromo isomer and any unreacted starting material or dibrominated byproducts. Recrystallization from a suitable solvent system can also be an effective final purification step.

Troubleshooting Guides

Below are troubleshooting guides for common issues encountered during the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Problem: Low yield of the desired 3-bromo product.

Potential Cause	Suggested Solution
Incomplete reaction.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction has stalled, a slight increase in temperature or the addition of a catalytic amount of a radical initiator (if using NBS) may be beneficial.
Suboptimal reaction temperature.	If the reaction is too slow, a modest increase in temperature may improve the rate. Conversely, if side product formation is significant, lowering the temperature may enhance selectivity and overall yield of the desired product.
Inefficient brominating agent.	While NBS is common, other brominating agents such as bromine in acetic acid could be explored. However, be aware that harsher reagents may decrease regioselectivity.
Product loss during workup or purification.	Ensure efficient extraction of the product from the aqueous phase during workup. Optimize the column chromatography conditions to minimize product loss on the stationary phase.

Problem: High percentage of the 5-bromo isomer in the product mixture.

Potential Cause	Suggested Solution
High reaction temperature.	Higher temperatures can lead to a loss of regioselectivity. Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) to favor the kinetically controlled product.
Highly reactive brominating agent.	Consider using a milder brominating agent. The choice of solvent can also influence reactivity and selectivity.
Extended reaction time.	Prolonged reaction times, especially at elevated temperatures, can lead to isomerization or the formation of the thermodynamically more stable isomer. Monitor the reaction closely and quench it once the starting material is consumed.

Problem: Presence of a significant amount of dibrominated byproduct.

Potential Cause	Suggested Solution
Excess of brominating agent.	Use a stoichiometric amount or a slight excess (e.g., 1.05-1.1 equivalents) of the brominating agent. The reagent should be added portion-wise to the reaction mixture to maintain a low concentration.
High reaction temperature or prolonged reaction time.	Similar to the formation of the 5-bromo isomer, harsh conditions can promote a second bromination. Employ milder conditions to improve selectivity for the mono-brominated product.

Experimental Protocols

Synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

To a solution of 5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 eq) in a suitable solvent such as acetonitrile or dichloromethane, is added N-bromosuccinimide (1.05 eq) portion-wise at 0 °C. The reaction mixture is stirred at room temperature and monitored by TLC. Upon completion, the reaction is quenched with a saturated aqueous solution of sodium thiosulfate and the product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Visualizations

Caption: Reaction scheme for the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole and potential side reactions.

Caption: Troubleshooting workflow for common issues in the synthesis.

Technical Support Center: Suzuki Coupling with 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) for the Suzuki-Miyaura cross-coupling reaction of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Troubleshooting Common Issues

The Suzuki coupling of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole can be challenging due to the electron-deficient nature of the triazole ring and the presence of the trifluoromethyl group. Below are common problems encountered during this reaction and potential solutions.

Issue 1: Low to No Product Yield

Low or no yield is a frequent challenge and can be attributed to several factors, from catalyst deactivation to suboptimal reaction conditions.

Q: My Suzuki coupling reaction is resulting in a low or no yield. What are the primary factors I should investigate?

A: When experiencing low to no yield, a systematic evaluation of your reaction parameters is crucial. Key areas to focus on include:

• Catalyst and Ligand Activity: The choice of palladium source and ligand is critical for the success of the coupling reaction. Ensure that your palladium precatalyst and phosphine ligands are fresh and have been stored under an inert atmosphere to prevent degradation and oxidation.[1] For electron-deficient substrates like 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, highly active catalyst systems are often required.[2][3]

• Reaction Conditions: The reaction is highly sensitive to the presence of oxygen. Ensure that all solvents are thoroughly degassed and the reaction is performed under a strict inert atmosphere (e.g., argon or nitrogen) to prevent catalyst oxidation and homocoupling of the boronic acid.[1][4]

• Reagent Quality: The stability of the boronic acid or its ester derivative is a key factor. Boronic acids, especially heteroaryl boronic acids, can be prone to decomposition.[2] Using fresh, high-purity boronic acid is recommended.

Issue 2: Significant Side Product Formation

Several side reactions can compete with the desired cross-coupling, reducing the yield and complicating purification. The most common side products are the result of homocoupling, protodeboronation, and dehalogenation.

Q: I am observing a significant amount of homocoupling of my boronic acid. What causes this and how can I minimize it?

A: Homocoupling of the boronic acid to form a symmetrical biaryl is a common side reaction. This is primarily caused by the presence of oxygen, which can oxidize the active Pd(0) catalyst to Pd(II). This Pd(II) species can then promote the homocoupling of two boronic acid molecules.[2][4]

To minimize homocoupling:

• Rigorous Exclusion of Oxygen: Thoroughly degas all solvents and reagents. Maintain a strict inert atmosphere throughout the reaction setup and duration.[4]

• Choice of Palladium Source: Using a Pd(0) source like Pd(PPh₃)₄ can be advantageous as it doesn't require an in-situ reduction step, which can sometimes lead to the formation of Pd(II) species that promote homocoupling.[5]

Q: My main byproduct is the protodeboronated starting material. What are the strategies to prevent this?

A: Protodeboronation is the replacement of the boronic acid group with a hydrogen atom and is a major pathway for boronic acid decomposition.[6] This is particularly problematic with electron-deficient or heteroaryl boronic acids.

Strategies to mitigate protodeboronation include:

• Use of Boronic Esters: Converting the boronic acid to a more stable boronic ester, such as a pinacol or MIDA ester, can significantly reduce the rate of protodeboronation.[2][6] These esters slowly release the boronic acid in situ, keeping its concentration low and minimizing decomposition.

• Choice of Base and Solvent: The base is crucial for activating the boronic acid but can also promote its decomposition. Using milder bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) can be beneficial.[7] Running the reaction under anhydrous conditions can also help, as water is a proton source for this side reaction.[1]

• Reaction Temperature and Time: Lowering the reaction temperature and minimizing the reaction time can reduce the extent of protodeboronation.[7]

Q: I am observing the formation of 5-(trifluoromethyl)-1H-1,2,4-triazole (dehalogenated starting material). How can I prevent this?

A: Dehalogenation is the replacement of the bromine atom with a hydrogen atom. This side reaction can occur after the oxidative addition of the aryl bromide to the palladium catalyst.[2]

To suppress dehalogenation:

• Ligand Selection: The choice of ligand can influence the relative rates of the desired reductive elimination and the undesired dehalogenation. Screening different ligands can help identify one that favors the formation of the cross-coupled product.

• Reaction Conditions: The source of the hydride for dehalogenation can be the solvent or the base.[2] Altering the solvent system or the base may help to minimize this side reaction. For similar substrates, a tandem catalyst system of XPhosPdG2/XPhos has been shown to be effective in avoiding debromination.[1][8]

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for the Suzuki coupling of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole?

A: Given the electron-deficient nature of the substrate, a good starting point would be to use a highly active palladium catalyst system. Consider using a pre-catalyst like XPhos Pd G2 or Pd(dppf)Cl₂ with a bulky, electron-rich phosphine ligand such as XPhos or SPhos. A moderately strong inorganic base like K₂CO₃ or K₃PO₄ is often a good choice. For the solvent, a mixture of an organic solvent like dioxane, THF, or DME with water is commonly used.

Q2: How does the trifluoromethyl group affect the Suzuki coupling reaction?

A: The strongly electron-withdrawing trifluoromethyl group makes the C-Br bond more susceptible to oxidative addition to the palladium catalyst, which can be favorable. However, it also increases the electron deficiency of the triazole ring, which can affect the stability of the resulting organopalladium intermediate and potentially influence the rates of subsequent steps in the catalytic cycle.

Q3: Is it necessary to protect the N-H of the triazole ring?

A: The acidity of the N-H proton on the triazole ring could potentially interfere with the reaction, for instance, by reacting with the base. For many nitrogen-containing heterocycles, N-protection is not strictly necessary, and successful couplings can be achieved on the unprotected heterocycle. However, if you are experiencing issues with low yield or side reactions, considering N-protection with a suitable group that is stable to the reaction conditions might be a viable strategy to explore.

Experimental Protocols and Data

While specific protocols for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole are not extensively reported, the following general procedures and data from analogous systems can serve as a valuable starting point for optimization.

General Experimental Protocol for Suzuki-Miyaura Coupling

This protocol is a general guideline and should be optimized for the specific boronic acid being used.

• Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 equiv.), the boronic acid or boronic ester (1.2–1.5 equiv.), and a finely powdered base (e.g., K₂CO₃, 2.0–3.0 equiv.).

• Inert Atmosphere: Seal the vial with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent and Catalyst Addition: Under a positive pressure of the inert gas, add the degassed solvent (e.g., a 4:1 mixture of dioxane/water). Bubble the inert gas through the solution for another 5-10 minutes. Finally, add the palladium catalyst (e.g., XPhos Pd G2, 1-5 mol%).

• Reaction: Place the vial in a preheated oil bath or heating block and stir vigorously at the desired temperature (e.g., 80–110 °C).

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Table 1: Screening of Reaction Conditions for Suzuki Coupling of a Structurally Similar Heterocycle

The following table summarizes the optimization of the Suzuki coupling of 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5(4H)-one with p-methoxyphenylboronic acid, which provides valuable insights for the coupling of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.[1]

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)	Debromination (%)
1	PdCl₂(PPh₃)₂ (5)	-	Na₂CO₃ (2)	Dioxane	110	9	91
2	Pd(OAc)₂ (5)	XPhos (10)	K₂CO₃ (2)	EtOH/H₂O (1:1)	110	75	25
3	XPhos Pd G2 (5)	-	K₂CO₃ (2)	EtOH/H₂O (1:1)	110	88	12
4	XPhos Pd G2 (5)	XPhos (5)	K₂CO₃ (2)	EtOH/H₂O (1:1)	110	95	5

Data adapted from a study on a similar heterocyclic system and should be used as a guide for optimization.[1]

Visualizing Reaction Workflows and Concepts

General Suzuki Coupling Catalytic Cycle

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

debromination of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole as a side reaction

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the side reaction of debromination involving 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole during chemical syntheses. The information is presented in a question-and-answer format to directly address specific issues encountered in experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the debromination side reaction observed with 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole?

A1: Debromination is an undesired side reaction where the bromine atom at the C-3 position of the triazole ring is replaced by a hydrogen atom, leading to the formation of 5-(trifluoromethyl)-1H-1,2,4-triazole as a significant byproduct. This side reaction reduces the yield of the desired product and complicates the purification process.

Q2: What are the primary causes of debromination in reactions involving this compound?

A2: The debromination of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is most commonly observed as a hydrodehalogenation process, particularly in, but not limited to, palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, Buchwald-Hartwig, and Sonogashira couplings. The primary causes include:

• Formation of Palladium-Hydride Species: In palladium-catalyzed reactions, the formation of a palladium-hydride (Pd-H) intermediate is a key factor leading to hydrodehalogenation. This species can arise from various sources in the reaction mixture.

• Reaction Conditions: High reaction temperatures, prolonged reaction times, and the choice of base and solvent can significantly influence the rate of the debromination side reaction.

• Catalyst and Ligand System: The specific palladium catalyst and phosphine ligands employed can affect the competition between the desired cross-coupling and the undesired debromination.

• Presence of Hydride Sources: Protic solvents (e.g., alcohols), water, or even certain bases and additives can act as hydride donors, facilitating the reductive cleavage of the carbon-bromine bond. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of the triazole ring and the stability of the C-Br bond, potentially making it more susceptible to certain reductive pathways.

Q3: How can I detect and quantify the debrominated byproduct, 5-(trifluoromethyl)-1H-1,2,4-triazole?

A3: Several analytical techniques can be employed to detect and quantify the formation of the debrominated byproduct:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly effective method for separating and identifying the starting material and the debrominated product based on their different retention times and mass-to-charge ratios.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a C18 column, can be used to separate the more polar debrominated product from the starting material. Quantification can be achieved using a UV detector.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹⁹F NMR can distinguish between the starting material and the byproduct. The ¹H NMR spectrum of the debrominated product will show a new signal for the proton at the C-3 position, while the signal for the bromine-substituted carbon in the ¹³C NMR will be absent.

• Mass Spectrometry (MS): The molecular ion peaks in the mass spectrum will clearly differentiate between the brominated starting material (C₃HBrF₃N₃, MW: 215.96 g/mol ) and the debrominated product (C₃H₂F₃N₃, MW: 137.06 g/mol )[1].

Troubleshooting Guides for Common Cross-Coupling Reactions

The debromination of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is a common challenge in various palladium-catalyzed cross-coupling reactions. Below are troubleshooting guides tailored for specific reaction types.

Suzuki-Miyaura Coupling

Issue: Significant formation of 5-(trifluoromethyl)-1H-1,2,4-triazole is observed alongside the desired coupled product.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Suzuki coupling.

Quantitative Data Summary (Suzuki Coupling):

Parameter	Condition Leading to Debromination	Recommended Condition to Minimize Debromination	Expected Outcome
Catalyst System	Standard Pd catalysts (e.g., PdCl₂(PPh₃)₂)	XPhosPdG2/XPhos	Increased yield of coupled product, reduced debromination[2][3]
Base	Strong bases (e.g., NaOEt, t-BuOK)	Weaker inorganic bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)	Decreased rate of side reaction
Solvent	Protic solvents (e.g., alcohols) or DMF	Anhydrous aprotic solvents (e.g., toluene, dioxane, THF)	Reduced availability of hydride sources
Temperature	High temperatures (>100 °C)	Lower temperatures (e.g., 80 °C) with microwave assistance	Minimized thermal decomposition and side reactions[2][3]

Heck Reaction

Issue: The primary product observed is the debrominated starting material instead of the desired alkenylated triazole.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for the Heck reaction.

Buchwald-Hartwig Amination

Issue: Low yield of the aminated product with significant recovery of the debrominated triazole.

Troubleshooting Workflow:

Caption: Troubleshooting for Buchwald-Hartwig amination.

Sonogashira Coupling

Issue: Formation of the debrominated triazole instead of the desired alkynylated product.

Troubleshooting Workflow:

Caption: Troubleshooting for Sonogashira coupling.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Debromination in Suzuki-Miyaura Coupling

This protocol is adapted from methodologies known to suppress hydrodehalogenation.

• Reagents and Materials:

  • 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 equiv)

  • Arylboronic acid (1.2-1.5 equiv)

  • XPhos Pd G2 (0.02-0.05 equiv)

  • XPhos (0.02-0.05 equiv)

  • Potassium phosphate (K₃PO₄) or Cesium carbonate (Cs₂CO₃) (2.0-3.0 equiv)

  • Anhydrous, degassed 1,4-dioxane or toluene

  • Microwave reaction vial with a stir bar

  • Inert gas supply (Argon or Nitrogen)

• Procedure: a. To a dry microwave reaction vial under an inert atmosphere, add 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, the arylboronic acid, the base, XPhos Pd G2, and XPhos. b. Evacuate and backfill the vial with inert gas three times. c. Add the anhydrous, degassed solvent via syringe. d. Seal the vial and heat the reaction mixture in a microwave reactor to 80-100 °C. e. Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the starting material and the formation of both the desired product and the debrominated byproduct. f. Upon completion, cool the mixture to room temperature. g. Dilute with ethyl acetate and wash with water and brine. h. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. i. Purify the crude product by column chromatography on silica gel.

Protocol 2: Analytical Method for Monitoring Debromination by GC-MS

• Instrumentation:

  • Gas chromatograph equipped with a mass selective detector (GC-MS).

  • A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Detector: Electron Ionization (EI) mode at 70 eV.

  • Scan Range: m/z 50-300.

• Sample Preparation: a. Withdraw a small aliquot (e.g., 50 µL) from the reaction mixture. b. Dilute with a suitable solvent (e.g., ethyl acetate, 1 mL). c. Filter through a small plug of silica gel or a syringe filter if necessary. d. Inject 1 µL into the GC-MS.

• Data Analysis:

  • Identify the peaks corresponding to 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole and 5-(trifluoromethyl)-1H-1,2,4-triazole by their retention times and mass spectra. The debrominated product is expected to have a shorter retention time.

  • Quantify the relative amounts of each component by integrating the peak areas.

This technical support guide is intended to provide general guidance. Specific reaction conditions may require further optimization. Always consult relevant literature and safety data sheets before conducting any experiment.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inefficient in situ generation of nitrile imine.	Ensure the base (e.g., NEt₃) is fresh and added in the correct stoichiometry (e.g., 3.0 equivalents) to effectively generate the nitrile imine from the hydrazonyl chloride precursor.[1]
Incorrect solvent choice.	Dichloromethane (CH₂Cl₂) has been shown to be an effective solvent. Avoid solvents like toluene where the reaction may not proceed.[1]
Sub-optimal ratio of reactants.	An optimized ratio of the hydrazonyl chloride to the trifluoroacetonitrile precursor (e.g., 1.5:1) can significantly improve yield.[1]
Reaction temperature is too low or too high.	While some reactions proceed at room temperature, others may require heating (e.g., 100°C).[1][2][3] Verify the optimal temperature for your specific reaction conditions.
Formation of Impurities or Side Products	Presence of moisture.	Ensure all glassware is thoroughly dried and use anhydrous solvents. Reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) if reagents are sensitive to moisture.
Incorrect work-up procedure.	After the reaction, the solvent should be removed under reduced pressure. The residue can then be purified by flash column chromatography on silica gel.[4]
Cross-reactivity of functional groups.	If your starting materials have other reactive functional groups, consider using protecting groups to prevent unwanted side reactions.
Reaction Fails to Go to Completion	Insufficient reaction time.	Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS). Some reactions may require extended periods (e.g., 12-24 hours) to reach completion.[1][4]
Inadequate mixing.	Ensure efficient stirring throughout the reaction to maintain a homogeneous mixture of reactants and reagents.
Catalyst deactivation (if applicable).	If using a catalyst, ensure it is not poisoned by impurities in the starting materials or solvent.

Frequently Asked Questions (FAQs)

Q1: What is a general protocol for the synthesis of a 5-trifluoromethyl-1,2,4-triazole which can be adapted for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole?

A1: A general procedure involves the [3+2] cycloaddition of a nitrile imine with a trifluoroacetonitrile precursor. A mixture of the appropriate hydrazonoyl chloride (1.5 equivalents) and a trifluoroacetaldehyde O-(aryl)oxime (1.0 equivalent) in dichloromethane is treated with triethylamine (3.0 equivalents). The reaction is typically stirred at room temperature for 12 hours. After completion, the solvent is removed in vacuo, and the crude product is purified by column chromatography.[1]

Q2: How critical is the choice of base and solvent for this synthesis?

A2: The choice of both base and solvent is crucial for the success of the reaction. Triethylamine (NEt₃) has been shown to be an effective base for generating the nitrile imine in situ.[1] Dichloromethane (CH₂Cl₂) is often the solvent of choice, leading to significantly higher yields compared to solvents like THF, DMSO, or toluene.[1]

Q3: What are the key parameters to optimize for this reaction?

A3: The key parameters to optimize include the ratio of reactants, the amount of base, the choice of solvent, and the reaction temperature and time. Systematic optimization of these variables can lead to a significant improvement in the yield of the desired product.[1][2][3]

Q4: Can this reaction be scaled up?

A4: Yes, similar syntheses of trifluoromethylated triazoles have been successfully performed on a gram scale, indicating the potential for scalability.[1]

Experimental Workflow & Troubleshooting Logic

Caption: Troubleshooting workflow for the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

References

• 1. mdpi.com [mdpi.com]
• 2. Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate [frontiersin.org]
• 4. rsc.org [rsc.org]

stability of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in different solvents

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in various experimental conditions. This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the general stability characteristics of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole?

A1: While specific kinetic data is not extensively published, compounds containing a 1,2,4-triazole scaffold are generally stable. The presence of a trifluoromethyl group is known to enhance metabolic and thermal stability.[1][2] However, the bromine atom may influence its reactivity.[1] Stability can be affected by factors such as pH, temperature, light, and the presence of oxidizing agents.[3][4][5]

Q2: In which types of solvents is 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole expected to be most stable?

A2: Generally, aprotic solvents such as acetonitrile, tetrahydrofuran (THF), and dimethylformamide (DMF) are less likely to participate in degradation reactions compared to protic solvents like water, methanol, or ethanol, especially at elevated temperatures or in the presence of acidic or basic catalysts. The trifluoromethyl group enhances lipophilicity, which may also favor solubility and stability in less polar organic solvents.[1]

Q3: What are the likely degradation pathways for this compound?

A3: Potential degradation pathways for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole could involve hydrolysis, oxidation, or photolysis.[4][5] Under aqueous acidic or basic conditions, hydrolysis of the triazole ring or displacement of the bromine atom may occur. Oxidative conditions could lead to the formation of N-oxides or other oxidative degradation products.[3] Studies on the biodegradation of the parent 1H-1,2,4-triazole have shown that degradation can proceed via oxidation and ring cleavage to form metabolites like 1,2-dihydro-3H-1,2,4-triazol-3-one, semicarbazide, and urea.[6][7]

Q4: How can I monitor the stability of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in my experiments?

A4: The most common and effective method for monitoring the stability of small molecules is High-Performance Liquid Chromatography (HPLC), often coupled with a UV detector.[3][8] This technique allows for the separation and quantification of the parent compound and any potential degradants over time. Other useful techniques include Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for structural elucidation of degradation products.

Troubleshooting Guide

Issue: I am observing unexpected degradation of my compound in solution.

Possible Cause 1: Solvent-Mediated Degradation

• Troubleshooting Steps:

  • Review the type of solvent used. Protic solvents (e.g., methanol, water) can facilitate degradation, especially under non-neutral pH conditions.

  • If possible, switch to a less reactive, aprotic solvent (e.g., acetonitrile, THF).

  • Ensure the solvent is of high purity and free from contaminants that could catalyze degradation (e.g., acidic or basic impurities).

Possible Cause 2: pH-Related Instability

• Troubleshooting Steps:

  • Measure the pH of your solution. The triazole ring may be susceptible to degradation under strongly acidic or alkaline conditions.[9]

  • If your experimental conditions allow, buffer the solution to a neutral pH (around 6-8).[6]

  • If you must work at a specific pH, consider running a preliminary stability study at that pH to understand the degradation kinetics.

Possible Cause 3: Exposure to Light (Photodegradation)

• Troubleshooting Steps:

  • Protect your solution from light by using amber vials or wrapping the container in aluminum foil.[4]

  • Minimize the exposure of your compound to direct sunlight or strong artificial light sources.

  • ICH guidelines for photostability testing recommend exposure to a combination of UV and visible light to assess potential photodegradation.[9]

Possible Cause 4: Thermal Degradation

• Troubleshooting Steps:

  • If your experiment involves heating, assess whether the temperature is necessary. The trifluoromethyl group generally imparts high thermal stability, but prolonged exposure to high temperatures can still cause degradation.[1][2]

  • Conduct your experiment at the lowest feasible temperature.

  • If degradation is still observed, perform a time-course experiment at the target temperature to quantify the rate of degradation.

Possible Cause 5: Oxidative Degradation

• Troubleshooting Steps:

  • Ensure your solvents are degassed to remove dissolved oxygen.

  • Avoid sources of peroxide impurities in solvents like THF or diethyl ether.

  • If your experimental setup is compatible, consider working under an inert atmosphere (e.g., nitrogen or argon).

Data Presentation

The following table is a template illustrating how to present stability data for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in various solvents under different conditions. Researchers should generate their own data following the experimental protocols outlined below.

Solvent	Condition	Incubation Time (hours)	% Remaining Parent Compound	Major Degradation Products
Acetonitrile	25°C, Ambient Light	24	>99%	Not Detected
Methanol	25°C, Ambient Light	24	98%	Not Identified
Water	25°C, pH 7	24	99%	Not Detected
Water	60°C, pH 7	24	95%	Degradant A
0.1 M HCl	60°C	24	90%	Degradant B
0.1 M NaOH	60°C	24	85%	Degradant C
3% H₂O₂	25°C	4	92%	Oxidative Product D

Experimental Protocols

Protocol 1: General Procedure for Assessing Compound Stability in Different Solvents (Forced Degradation Study)

This protocol is based on standard industry practices for forced degradation studies.[3][4][5][9]

• Stock Solution Preparation: Prepare a stock solution of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 mg/mL.[9]

• Sample Preparation:

  • For each condition to be tested, dilute the stock solution with the chosen solvent (e.g., water, methanol, 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂) to a final concentration of ~50-100 µg/mL in separate vials.

• Incubation:

  • Hydrolytic Degradation: Incubate samples in 0.1 M HCl and 0.1 M NaOH at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours).[4]

  • Oxidative Degradation: Treat the sample with a solution of hydrogen peroxide (e.g., 3%) and keep it at room temperature for a set time (e.g., 4 hours).[3]

  • Thermal Degradation: Incubate a sample in a neutral solvent (e.g., water or acetonitrile) at an elevated temperature (e.g., 70°C) for 1-2 months for solid-state studies or a shorter duration for solutions.[4]

  • Photolytic Degradation: Expose a solution of the compound to a light source that provides both UV and visible light, as specified by ICH Q1B guidelines.[9]

• Time-Point Analysis: At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each vial.

• Sample Quenching (if necessary): For acidic and basic solutions, neutralize the aliquot with an equivalent amount of base or acid, respectively, to stop the degradation reaction.

• HPLC Analysis: Analyze the samples by a validated stability-indicating HPLC method. The mobile phase and gradient should be optimized to separate the parent compound from all potential degradation products. A typical starting point could be a C18 column with a mobile phase of acetonitrile and water.[3]

• Data Analysis: Calculate the percentage of the remaining parent compound at each time point relative to the initial concentration (time 0). Identify and quantify any major degradation products.

Visualizations

Caption: Workflow for Forced Degradation Stability Assessment.

Caption: Troubleshooting Decision Tree for Unexpected Degradation.

References

• 1. 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole | 1185320-36-8 | Benchchem [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Identification of degradation impurity of TGR5 receptor agonist-ZY12201 by LC–MS technique during force degradation study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijrpp.com [ijrpp.com]
• 5. biomedres.us [biomedres.us]
• 6. Biodegradation mechanism of 1H-1,2,4-triazole by a newly isolated strain Shinella sp. NJUST26 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. The information is designed to help manage and control impurities, troubleshoot common synthetic challenges, and ensure the desired product quality.

Frequently Asked Questions (FAQs)

Q1: What is the most probable synthetic route to 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole?

A1: A common and logical synthetic pathway involves a two-step process. The first step is the synthesis of the precursor, 3-(trifluoromethyl)-1H-1,2,4-triazole. The second step is the regioselective bromination of this intermediate at the C5 position to yield the final product.

Q2: What are the critical parameters to control during the synthesis of the 3-(trifluoromethyl)-1H-1,2,4-triazole intermediate?

A2: When synthesizing the triazole intermediate, typically from a trifluoroacetimidoyl chloride and a source of hydrazine, critical parameters include reaction temperature, stoichiometry of reagents, and the choice of base and solvent.[1] Inadequate control of these parameters can lead to the formation of side products and incomplete reactions.

Q3: What are the expected major impurities during the bromination step?

A3: The primary impurities to anticipate during the bromination of 3-(trifluoromethyl)-1H-1,2,4-triazole are unreacted starting material, and potentially poly-brominated species, such as 3,5-dibromo-1H-1,2,4-triazole, if the reaction conditions are too harsh or the stoichiometry of the brominating agent is not carefully controlled. Isomeric impurities are less common in this specific bromination due to the directing effects of the existing substituents on the triazole ring.

Q4: Which analytical techniques are recommended for monitoring the reaction and assessing the purity of the final product?

A4: A combination of analytical techniques is recommended for effective monitoring and purity assessment. High-Performance Liquid Chromatography (HPLC) is ideal for tracking the progress of the reaction and quantifying impurities. Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for identifying the molecular weights of the main product and any impurities. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹⁹F, and ¹³C) is essential for structural confirmation of the final product and for characterizing the structure of unknown impurities.

Q5: What are the standard methods for purifying crude 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole?

A5: The most common purification techniques for this compound are recrystallization and column chromatography. The choice of method depends on the impurity profile and the scale of the synthesis. Recrystallization is often effective for removing minor impurities if a suitable solvent system can be identified. For more complex impurity mixtures, column chromatography provides better separation.

Troubleshooting Guides

Problem 1: Low or No Yield of 3-(trifluoromethyl)-1H-1,2,4-triazole (Precursor)

Potential Cause	Suggested Solution
Incomplete reaction	Monitor the reaction by TLC or HPLC to ensure it has gone to completion. If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature.
Sub-optimal reaction temperature	The reaction temperature may be too low for the cyclization to occur efficiently. Incrementally increase the temperature and monitor the effect on the reaction rate and impurity profile.
Incorrect stoichiometry	Ensure the molar ratios of the starting materials and reagents are correct. An excess of one reactant may lead to side product formation.
Inactive reagents	Verify the purity and activity of starting materials, especially the hydrazine source, which can degrade over time.

Problem 2: Formation of Multiple Products in the Bromination Step

Potential Cause	Suggested Solution
Over-bromination	This is likely due to an excess of the brominating agent or prolonged reaction times. Reduce the molar equivalents of the brominating agent (e.g., N-bromosuccinimide or bromine) and monitor the reaction closely by HPLC to stop it once the starting material is consumed.
Non-selective bromination	While less likely, reaction at other positions can occur if the temperature is too high. Perform the reaction at the lowest effective temperature.
Side reactions with solvent	Ensure the solvent is inert to the brominating agent. For example, using an alcohol as a solvent with NBS can lead to the formation of alkoxy-bromide derivatives.[2]

Problem 3: Difficulty in Removing Impurities from the Final Product

| Potential Cause | Suggested Solution | | Co-elution in column chromatography | If impurities are co-eluting with the product, optimize the mobile phase. A shallower gradient or a different solvent system may improve separation. | | Oiling out during recrystallization | The compound may be "oiling out" instead of crystallizing. This can be due to residual solvent or impurities. Try adding a seed crystal, or re-purify by column chromatography before attempting recrystallization again. | | Isomeric impurities | If isomeric impurities with similar polarity are present, consider derivatization to separate them, or use a high-resolution chromatographic technique. |

Experimental Protocols

Key Experiment 1: Synthesis of 3-(trifluoromethyl)-1H-1,2,4-triazole (Precursor)

This protocol is a representative method based on multi-component reactions for synthesizing 3-trifluoromethyl-1,2,4-triazoles.[1]

• Reagents: Trifluoroacetimidoyl chloride, hydrazine hydrate, benzene-1,3,5-triyl triformate (TFBen), and trifluoroacetic acid (TFA).

• Procedure:

  • To a solution of trifluoroacetimidoyl chloride (1.0 eq) and benzene-1,3,5-triyl triformate (0.5 eq) in toluene, add hydrazine hydrate (1.5 eq).

  • Add trifluoroacetic acid (TFA) (1.0 eq) to the mixture.

  • Heat the reaction mixture at 100 °C for 12 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Wash the mixture with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to obtain 3-(trifluoromethyl)-1H-1,2,4-triazole.

Key Experiment 2: Bromination of 3-(trifluoromethyl)-1H-1,2,4-triazole

This is a general protocol for the bromination of a triazole ring.

• Reagents: 3-(trifluoromethyl)-1H-1,2,4-triazole, N-bromosuccinimide (NBS), and a suitable solvent (e.g., acetonitrile or dichloromethane).

• Procedure:

  • Dissolve 3-(trifluoromethyl)-1H-1,2,4-triazole (1.0 eq) in the chosen solvent.

  • Add N-bromosuccinimide (1.0-1.1 eq) portion-wise to the solution at room temperature.

  • Stir the reaction mixture at room temperature and monitor its progress by TLC or HPLC.

  • Once the starting material is consumed, quench the reaction with a solution of sodium thiosulfate.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to yield 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Data Presentation

Table 1: Summary of Analytical Data for a Typical Synthesis

Compound	Retention Time (HPLC)	m/z (ESI+)	¹⁹F NMR (δ, ppm)
3-(trifluoromethyl)-1H-1,2,4-triazole	5.2 min	138.0	-63.1
3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	7.8 min	215.9 / 217.9	-63.5
3,5-dibromo-1H-1,2,4-triazole	9.5 min	293.8 / 295.8 / 297.8	-

Visualizations

Caption: Synthetic workflow for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Caption: Troubleshooting decision tree for synthesis and purification issues.

References

• 1. Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]

Technical Support Center: Scale-Up of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the reaction scale-up of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole?

A1: Scaling up the synthesis of this triazole derivative presents several challenges that are manageable at the lab scale but become critical at larger scales. These include:

• Exothermic Reaction Control: The formation of the triazole ring can be highly exothermic, requiring efficient heat management to prevent runaway reactions and ensure product quality.[1]

• Reagent Addition Rates: Careful control of reagent addition is crucial to maintain optimal reaction temperatures and minimize the formation of impurities.[1]

• Mixing Efficiency: Ensuring homogenous mixing in large reactors is essential for consistent reaction progress and to avoid localized "hot spots."

• Work-up and Purification: Isolating and purifying the product at a large scale can be challenging, often requiring the development of robust crystallization or distillation procedures.[1][2]

• Safety: Handling potentially hazardous reagents, such as brominating agents and azides, on a larger scale necessitates stringent safety protocols.[2]

Q2: What are the likely impurities I might encounter during the synthesis?

A2: Impurities can arise from starting materials, side reactions, or degradation of the product. While specific impurities for this compound are not extensively documented, analogous reactions suggest the following possibilities:

• Isomeric Triazoles: Depending on the synthetic route, formation of other regioisomers of the triazole ring can occur.

• Over-brominated or Under-brominated Species: Incomplete bromination can leave starting material, while overly harsh conditions could lead to the formation of di-bromo derivatives.

• Hydrolysis Products: The trifluoromethyl group can be sensitive to hydrolysis under certain pH and temperature conditions.

• Residual Solvents and Reagents: Inadequate purification can leave traces of solvents, catalysts, and unreacted starting materials in the final product.

Q3: What are the critical safety precautions for large-scale synthesis?

A3: When working with potentially hazardous materials on a large scale, the following safety precautions are paramount:

• Use of Personal Protective Equipment (PPE): Always use appropriate PPE, including safety glasses, lab coats, and gloves.

• Ventilation: Conduct all operations in a well-ventilated fume hood or a controlled reactor system.

• Temperature Control: Employ robust temperature monitoring and control systems to manage exothermic reactions.[2]

• Avoid Shock and Friction: If working with azide intermediates, it is critical to avoid shock, friction, and contact with metals.[2]

• Quenching Procedures: Have well-defined and tested quenching procedures in place for reactive reagents.

Troubleshooting Guides

Low Reaction Yield

Potential Cause	Suggested Solution
Incomplete Reaction	Monitor reaction progress using TLC or LC-MS. Consider extending the reaction time or slightly increasing the temperature. A slight excess of one reactant can also drive the reaction to completion.[2]
Side Reactions	Optimize reaction conditions (temperature, solvent, catalyst) to minimize the formation of byproducts.[3][4] Consider using a different synthetic route if side reactions are significant.
Product Degradation	The trifluoromethyl group or the triazole ring may be unstable under certain conditions. Ensure the work-up procedure is not too harsh (e.g., avoid strong acids/bases or high temperatures for extended periods).
Loss during Work-up/Purification	Optimize extraction and purification methods. For crystallization, select a solvent system that provides good recovery.[5] For column chromatography, ensure proper solvent system selection and column packing.[5]

Product Purity Issues

Potential Cause	Suggested Solution
Presence of Starting Materials	Improve reaction conversion by optimizing reaction time, temperature, or stoichiometry.[2] Enhance purification by recrystallization or column chromatography.
Formation of Isomers/Byproducts	Adjust reaction conditions to favor the formation of the desired product.[6] Purification techniques like fractional crystallization or preparative HPLC may be necessary.
"Oiling Out" during Crystallization	This may be due to the solvent being too nonpolar, cooling being too rapid, or the presence of impurities. Try adding a more polar co-solvent, cooling the solution more slowly, or adding a seed crystal.[5] A preliminary purification by column chromatography may be needed.[5]
Poor Separation in Column Chromatography	Optimize the eluent system using TLC to achieve a target Rf value of 0.2-0.4 for the desired compound.[5] Ensure the column is packed properly to avoid channeling.[5]

Experimental Protocols

The following is a generalized protocol for a key step in triazole synthesis, which should be adapted and optimized for the specific synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

General Procedure for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) - A Potential Route

This is a common method for forming 1,2,3-triazoles and is presented here as an illustrative example. The synthesis of 1,2,4-triazoles often involves different precursors and reaction mechanisms.

• Reaction Setup: In a suitable reactor equipped with a stirrer, thermometer, and addition funnel, dissolve the alkyne precursor in an appropriate solvent (e.g., a mixture of t-butanol and water).

• Reagent Addition: Add the organic azide to the solution.

• Catalyst Preparation: In a separate vessel, prepare the catalyst solution by dissolving copper(II) sulfate pentahydrate and a reducing agent like sodium ascorbate in water.

• Reaction Initiation: Add the catalyst solution to the reactant mixture.

• Reaction Monitoring: Stir the reaction mixture vigorously at a controlled temperature. Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, dilute the mixture with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or crystallization.[2]

Visualizations

Experimental Workflow

Caption: A generalized experimental workflow for the synthesis of a triazole derivative.

Troubleshooting Logic for Low Yield

Caption: A troubleshooting decision tree for addressing low reaction yield.

Potential Side Reactions in Triazole Synthesis

Caption: A diagram illustrating potential side reactions during the synthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Reaction Monitoring for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole by TLC

This guide provides troubleshooting advice and frequently asked questions for monitoring reactions involving 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole using Thin-Layer Chromatography (TLC).

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for TLC analysis of a reaction with 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole?

A good starting point for a mobile phase is a mixture of hexane and ethyl acetate.[1] Given the polarity of the triazole ring balanced by the halogen and trifluoromethyl groups, a mid-range polarity solvent system is recommended. You can start with a 7:3 or 1:1 mixture of hexane:ethyl acetate and adjust the ratio based on the observed separation. The goal is to have the Rf value of your starting material around 0.3-0.4.[2]

Q2: How can I visualize the spots on my TLC plate? My compound is not colored.

For visualizing 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole and related reaction components, which are typically not colored, a multi-step approach is recommended:

• UV Light (254 nm): Start with non-destructive visualization under a UV lamp.[3][4] Triazole rings and other aromatic functionalities in your reactants or products will often appear as dark spots on a fluorescent green background.[3][5] This method is quick and should always be the first step as it does not alter the compounds on the plate.[3][4]

• Iodine Staining: If UV visualization is not effective, place the dried TLC plate in a chamber containing iodine crystals.[3][6] Many organic compounds will absorb the iodine vapor and appear as brown spots.[6] This method is semi-destructive, and the spots will fade over time, so it's important to circle them with a pencil immediately.[3]

• Potassium Permanganate Stain: This is a good general-use stain for compounds that can be oxidized.[5] Prepare a solution of potassium permanganate and dip the TLC plate in it. Oxidizable compounds will appear as yellow-brown spots on a purple background.[5] Gentle heating may be required to develop the spots.

Q3: My spots are streaking down the TLC plate. What can I do to fix this?

Streaking on a TLC plate can be caused by several factors. Here are some common solutions:

• Sample Overload: The most common cause is applying too much sample to the plate.[7] Try diluting your sample before spotting it.[7]

• Compound Acidity/Basicity: The triazole ring has basic nitrogens, which can interact strongly with the acidic silica gel, causing streaking. To mitigate this, you can add a small amount (0.1-2.0%) of a base like triethylamine to your mobile phase.[7][8]

• High Polarity: If your compound is very polar, it may streak. Using a more polar mobile phase or a different stationary phase (like alumina or reverse-phase silica) could help.[7]

Q4: The Rf values of my starting material and product are too close to tell them apart. How can I improve the separation?

Poor separation is a common issue. Here are a few ways to improve it:

• Adjust Mobile Phase Polarity: If the spots are too high on the plate (high Rf), your mobile phase is too polar. Decrease the proportion of the more polar solvent (e.g., ethyl acetate). If the spots are too low (low Rf), increase the polarity.

• Try a Different Solvent System: Sometimes a simple hexane/ethyl acetate system is not sufficient. You could try adding a small amount of a third solvent with different properties, such as methanol or dichloromethane, to alter the selectivity of the separation.

• Use a Cospot: A "cospot" is crucial when Rf values are similar.[2] This involves spotting your reaction mixture directly on top of your starting material spot in one lane. If you see two distinct spots after running the TLC, your starting material is still present. If you see a single, elongated spot, it can be difficult to determine if the reaction has gone to completion.[2][9]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the TLC monitoring of reactions involving 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

Problem	Possible Cause(s)	Recommended Solution(s)
No spots are visible under UV light.	The compounds are not UV-active.	Use a chemical stain such as iodine or potassium permanganate.[3][5]
The sample is too dilute.	Concentrate the sample by spotting multiple times in the same location, allowing the solvent to dry between applications.[7]
Spots are elongated or "streaky".	The sample is too concentrated (overloaded).	Dilute the sample solution before spotting.[7]
The compound is acidic or basic and interacting strongly with the silica gel.	Add a small amount of triethylamine (0.1-2.0%) to the mobile phase to neutralize active sites on the silica.[7][8]
The compound is highly polar.	Use a more polar mobile phase or consider using a reverse-phase TLC plate.[7]
Spots remain at the baseline (Rf ≈ 0).	The mobile phase is not polar enough.	Increase the proportion of the more polar solvent in your mobile phase (e.g., increase the amount of ethyl acetate relative to hexane).
All spots run to the solvent front (Rf ≈ 1).	The mobile phase is too polar.	Decrease the proportion of the more polar solvent in your mobile phase (e.g., decrease the amount of ethyl acetate relative to hexane).
Rf values of starting material and product are very similar.	The chosen mobile phase does not provide adequate separation.	Experiment with different solvent systems. Try adding a third solvent to modify the selectivity.
Utilize a "cospot" lane to confirm the presence or absence of the starting material in the reaction mixture.[2][9]
The solvent front is uneven.	The TLC plate is damaged at the bottom edge.	Ensure the bottom of the TLC plate is smooth and not chipped.
The plate is touching the side of the developing chamber.	Position the TLC plate in the center of the chamber, ensuring it does not touch the walls.

Experimental Protocols

Standard TLC Monitoring Protocol

• Plate Preparation: Using a pencil, gently draw a starting line about 1 cm from the bottom of a silica gel TLC plate. Mark the lanes for your starting material, reaction mixture, and a "cospot".[2]

• Sample Spotting:

  • Dissolve a small amount of your starting material in a volatile solvent (e.g., ethyl acetate or dichloromethane).

  • Withdraw a small aliquot of your reaction mixture and dilute it with the same solvent.

  • Using a capillary tube, spot a small amount of the starting material solution on its designated lane and the cospot lane.

  • Spot a small amount of the diluted reaction mixture on its lane and the cospot lane. Ensure each spot is small and concentrated.[8]

• Development: Place the spotted TLC plate in a developing chamber containing your chosen mobile phase. The solvent level should be below the starting line.[2] Cover the chamber and allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualization: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots using a UV lamp and/or an appropriate chemical stain.[3][4]

• Analysis: Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent front). A decrease in the intensity of the starting material spot and the appearance of a new product spot indicates the reaction is progressing.

Logical Workflow for Troubleshooting

Caption: A workflow diagram for troubleshooting common TLC issues.

References

• 1. benchchem.com [benchchem.com]
• 2. How To [chem.rochester.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Chemistry Teaching Labs - Visualising plates [chemtl.york.ac.uk]
• 6. faculty.fiu.edu [faculty.fiu.edu]
• 7. silicycle.com [silicycle.com]
• 8. youtube.com [youtube.com]
• 9. Chromatography [chem.rochester.edu]

Reference Data & Comparative Studies

Unveiling the Therapeutic Potential: A Comparative Guide to the Biological Activity of 3-Bromo-5-(Trifluoromethyl)-1H-1,2,4-Triazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous clinically approved drugs. The strategic incorporation of a bromine atom and a trifluoromethyl group onto this heterocyclic core, specifically creating 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives, presents a promising avenue for the development of novel therapeutic agents. This guide provides a comparative overview of the biological activities of these derivatives, supported by experimental data from closely related analogs, and outlines the methodologies for their evaluation.

The trifluoromethyl group is a well-established bioisostere for various functional groups and is known to enhance metabolic stability, membrane permeability, and binding affinity of molecules to their biological targets.[1] Similarly, the inclusion of a bromine atom can significantly influence a compound's biological activity through halogen bonding and by serving as a handle for further chemical modifications. While specific experimental data on derivatives of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is limited in publicly available literature, the biological activities of analogous compounds provide valuable insights into their potential therapeutic applications, particularly in the realms of antimicrobial and anticancer research.

Comparative Analysis of Biological Activity

Based on the biological evaluation of structurally related 1,2,4-triazole derivatives, compounds featuring trifluoromethyl and bromo substitutions exhibit a range of significant biological activities. The following tables summarize the quantitative data for these analogs, offering a comparative perspective on their potential efficacy.

Table 1: Anticancer Activity of Trifluoromethyl/Bromo-Substituted 1,2,4-Triazole Analogs

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
1,2,3-Triazole-containing chalcone derivative (with bromo group)	A549 (Lung)	8.67	Doxorubicin	3.24
1,2,3-Triazole-containing chalcone derivative (with bromo group)	A549 (Lung)	9.74	Doxorubicin	3.24
3-(5-(4-bromobenzylthio)-4H-1,2,4- triazol-3-yl) pyridine	B16F10 (Murine Melanoma)	41.12 - 61.11 (Range for derivatives)	-	-
1,2,3-triazole derivative with phosphonate group	HT-1080 (Fibrosarcoma)	15.13	Doxorubicin	Not specified
1,2,3-triazole derivative with phosphonate group	A-549 (Lung)	21.25	Doxorubicin	Not specified
1,2,3-triazole derivative with phosphonate group	MCF-7 (Breast)	18.06	Doxorubicin	Not specified
1,2,3-triazole derivative with phosphonate group	MDA-MB-231 (Breast)	16.32	Doxorubicin	Not specified
1,2,4-triazole derivative 7d	Hela (Cervical)	<12	-	-
1,2,4-triazole derivative 7e	Hela (Cervical)	<12	-	-
1,2,4-triazole derivative 10a	Hela (Cervical)	<12	-	-
1,2,4-triazole derivative 10d	Hela (Cervical)	<12	-	-

Data extracted from studies on analogous compounds to infer potential activity.[2][3][4][5]

Table 2: Antimicrobial Activity of Trifluoromethyl/Bromo-Substituted 1,2,4-Triazole Analogs

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
Trifluoromethyl-substituted thiosemicarbazide (precursor to triazole)	Staphylococcus aureus (MRSA)	7.82 - 31.25	-	-
4-amino-5-aryl-4H-1,2,4-triazole with 4-bromo substituent	E. coli, B. subtilis, P. aeruginosa	Good activity (qualitative)	Ceftriaxone	-
1,2,4-triazole-3-thione with bromo diphenylsulfone moiety	Bacillus cereus	8	-	-
Ofloxacin-1,2,4-triazole derivative	S. aureus, S. epidermis, B. subtilis, E. coli	0.25 - 1	Ofloxacin	0.25 - 1

Data extracted from studies on analogous compounds to infer potential activity.[6][7]

Experimental Protocols

The evaluation of the biological activity of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives would typically follow established and validated experimental protocols. Below are detailed methodologies for key assays.

Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.[3][5]

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Cells are seeded into 96-well plates at a density of approximately 1 x 10⁴ cells per well and allowed to attach overnight.

• Compound Treatment: The synthesized triazole derivatives are dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the cell culture medium. The cells are then treated with these concentrations for a specified period, typically 24 to 72 hours.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL) and incubated for another 2-4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to dissolve the formazan crystals formed by viable cells.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting a dose-response curve.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a common technique for determining MIC values.[6][7]

• Microorganism Preparation: Bacterial or fungal strains are cultured in appropriate broth overnight. The turbidity of the culture is then adjusted to match a 0.5 McFarland standard, which corresponds to a specific cell density.

• Compound Dilution: The triazole derivatives are serially diluted in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

• Controls: Positive (microorganism with no compound) and negative (medium only) controls are included in each assay. A standard antibiotic (e.g., ciprofloxacin, fluconazole) is also typically tested as a reference.

Visualizing the Research Workflow

The development and evaluation of novel 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives follow a structured workflow, from initial synthesis to biological screening.

References

• 1. Serendipitous N,S-difunctionalization of triazoles with trifluoromethyl-β-diketones: access to regioisomeric 1-trifluoroacetyl-3-aryl-5-(2-oxo-2-arylethylthio)-1,2,4-triazoles as DNA-groove binders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antibacterial Activity of Fluorobenzoylthiosemicarbazides and Their Cyclic Analogues with 1,2,4-Triazole Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity Face-Off: 3-Bromo- vs. 3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole in Catalytic Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of heterocyclic scaffolds is a cornerstone of modern drug discovery. The 5-(trifluoromethyl)-1H-1,2,4-triazole moiety, in particular, is a privileged structural motif due to the unique properties imparted by the trifluoromethyl group, such as enhanced metabolic stability and binding affinity. This guide provides a comparative analysis of the reactivity of two key building blocks, 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole and 3-chloro-5-(trifluoromethyl)-1H-1,2,4-triazole, in palladium-catalyzed cross-coupling reactions, which are pivotal for the synthesis of diverse compound libraries.

Executive Summary

In the realm of palladium-catalyzed cross-coupling reactions, the choice of the halide on the 3-position of the 5-(trifluoromethyl)-1H-1,2,4-triazole core significantly dictates the reaction kinetics and required conditions. The inherent reactivity trend, governed by the carbon-halogen bond dissociation energy, positions the bromo-derivative as the more reactive substrate compared to its chloro counterpart. This guide will delve into the theoretical underpinnings of this reactivity difference and provide practical, data-driven insights for selecting the optimal substrate and reaction conditions for Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

The Reactivity Principle: A Tale of Two Halogens

The superior reactivity of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in palladium-catalyzed cross-coupling reactions is fundamentally attributed to the weaker carbon-bromine (C-Br) bond compared to the carbon-chlorine (C-Cl) bond. The rate-determining step in many palladium-catalyzed cross-coupling cycles is the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond. A weaker bond facilitates this step, leading to faster reaction rates and often allowing for milder reaction conditions.

Bond Type	Typical Bond Dissociation Energy (kcal/mol)	Implication for Reactivity
C-Br	~70-85	Lower energy barrier for oxidative addition, leading to higher reactivity.
C-Cl	~80-95	Higher energy barrier for oxidative addition, often requiring more forcing conditions (higher temperatures, stronger bases, more active catalysts).

Comparative Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in medicinal chemistry. When comparing the two triazole derivatives, the bromo-substituted compound is expected to provide higher yields in shorter reaction times and under milder conditions.

Table 1: Illustrative Comparison of Suzuki-Miyaura Coupling Performance

Parameter	3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole
Typical Reaction Time	2-6 hours	12-24 hours
Typical Temperature	80-100 °C	100-120 °C
Catalyst Loading	1-3 mol%	3-5 mol% (often requiring more specialized ligands)
Expected Yield	>85%	60-80% (highly dependent on catalyst system)

Note: The data in this table is illustrative and based on general principles of reactivity for aryl halides in Suzuki-Miyaura coupling. Actual results may vary depending on the specific boronic acid, catalyst, ligand, base, and solvent used.

Experimental Protocol: Suzuki-Miyaura Coupling

This generalized protocol can be adapted for both substrates, with the understanding that the chloro-derivative will likely require more stringent conditions.

Materials:

• 3-Halo-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd(PPh₃)₄ (0.03 equiv for bromo, 0.05 equiv for chloro) or Pd₂(dba)₃/ligand combination

• K₂CO₃ or Cs₂CO₃ (2.0-3.0 equiv)

• Solvent (e.g., 1,4-Dioxane/H₂O, Toluene/H₂O, or DMF)

Procedure:

• To an oven-dried Schlenk tube, add the 3-halo-5-(trifluoromethyl)-1H-1,2,4-triazole, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture with vigorous stirring at the appropriate temperature (e.g., 90°C for the bromo-derivative, 110°C for the chloro-derivative) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Comparative Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. Similar to the Suzuki-Miyaura coupling, the bromo-triazole is the more amenable substrate for this transformation.

Table 2: Illustrative Comparison of Buchwald-Hartwig Amination Performance

Parameter	3-Bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	3-Chloro-5-(trifluoromethyl)-1H-1,2,4-triazole
Typical Reaction Time	4-8 hours	18-36 hours
Typical Temperature	90-110 °C	110-130 °C
Catalyst/Ligand System	Standard phosphine ligands (e.g., XPhos, SPhos)	Often requires more electron-rich and bulky ligands (e.g., RuPhos, BrettPhos)
Expected Yield	>80%	50-75%

Note: The data in this table is illustrative and based on general principles of reactivity for aryl halides in Buchwald-Hartwig amination. Actual results may vary depending on the specific amine, catalyst, ligand, base, and solvent used.

Experimental Protocol: Buchwald-Hartwig Amination

This generalized protocol can be adapted for both substrates, with adjustments in temperature, reaction time, and catalyst system for the chloro-derivative.

Materials:

• 3-Halo-5-(trifluoromethyl)-1H-1,2,4-triazole (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Pd₂(dba)₃ (0.02 equiv for bromo, 0.04 equiv for chloro)

• Ligand (e.g., XPhos, 0.04 equiv for bromo; RuPhos, 0.08 equiv for chloro)

• NaOtBu or K₃PO₄ (1.5-2.0 equiv)

• Solvent (e.g., Toluene or 1,4-Dioxane)

Procedure:

• In a glovebox, charge an oven-dried Schlenk tube with the palladium precatalyst, ligand, and base.

• Add the 3-halo-5-(trifluoromethyl)-1H-1,2,4-triazole and the amine.

• Add the anhydrous, degassed solvent.

• Seal the tube and heat the reaction mixture with vigorous stirring at the appropriate temperature (e.g., 100°C for the bromo-derivative, 120°C for the chloro-derivative).

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by column chromatography.

Visualizing the Catalytic Cycles

To better understand the mechanistic underpinnings of these reactions, the following diagrams illustrate the catalytic cycles for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction.

anticancer activity of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole analogs

A Comparative Guide to the Anticancer Activity of 1,2,4-Triazole Analogs

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities, including notable anticancer properties.[1] This guide provides a comparative analysis of the anticancer activity of various 1,2,4-triazole analogs, with a focus on their efficacy against different cancer cell lines. While specific data on 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole analogs is limited in publicly available research, this guide will focus on structurally related compounds, including those with bromo and trifluoromethyl substitutions, to provide valuable insights into their therapeutic potential. The data presented is compiled from recent studies and is intended to aid in the rational design and development of novel 1,2,4-triazole-based anticancer drugs.

Comparative Anticancer Activity of 1,2,4-Triazole Analogs

The in vitro cytotoxic effects of various 1,2,4-triazole derivatives have been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition of cell growth, are summarized in the table below. These values are a standard measure of a compound's potency.

Compound ID	Modifications to 1,2,4-Triazole Core	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM) of Reference
7d	1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-one with a 4-bromophenyl group	HeLa (Cervical Cancer)	12.1	-	-
MCF-7 (Breast Cancer)	9.8	-	-
A549 (Lung Cancer)	43.4	-	-
7e	1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-one with 2,4-dichlorophenyl group	HeLa (Cervical Cancer)	2.9	-	-
MCF-7 (Breast Cancer)	4.7	-	-
A549 (Lung Cancer)	9.4	-	-
TP6	3-(5-(4-bromobenzylthio)-4H-1,2,4-triazol-3-yl) pyridine	B16F10 (Murine Melanoma)	41.12	-	-
Fused Acridine Analog	Fused acridine containing a 1,2,4-triazole with a 4-trifluoromethylphenyl group	Various	Potent Activity	Not Specified	-

Table 1: In vitro anticancer activity (IC50 values) of selected 1,2,4-triazole analogs against various human cancer cell lines.[1][2][3]

Experimental Protocols

The evaluation of the anticancer activity of the synthesized 1,2,4-triazole derivatives is primarily conducted using the MTT assay. This colorimetric assay is a standard method for assessing cell viability.

MTT Assay Protocol for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used method to assess the in vitro cytotoxic effects of compounds on cancer cell lines.[2]

• Cell Seeding: Human cancer cell lines (e.g., MCF-7, HeLa, A549) are seeded in 96-well plates at a density of approximately 5 x 10^3 cells per well and cultured for 24 hours at 37°C.

• Compound Treatment: The cells are then treated with various concentrations of the 1,2,4-triazole analogs (typically ranging from 6.25 to 100 µM) for a 24-hour period. A reference drug, such as doxorubicin, is used as a positive control.[4]

• MTT Incubation: After the treatment period, the medium is removed, and 100 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well. The plates are then incubated for 4 hours at 37°C.

• Formazan Solubilization: Following incubation, the MTT solution is removed, and the resulting formazan crystals are dissolved by adding 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of 570 nm.

• IC50 Calculation: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is then determined by plotting the percentage of cell viability against the compound concentration.

Visualizing Methodologies and Pathways

Diagrams illustrating the experimental workflow and a key signaling pathway potentially targeted by 1,2,4-triazole analogs are provided below.

Experimental workflow for the synthesis and anticancer evaluation of 1,2,4-triazole analogs.

Many 1,2,4-triazole derivatives exert their anticancer effects by inhibiting key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT pathway.[5]

Inhibition of the PI3K/AKT signaling pathway by 1,2,4-triazole analogs.

References

• 1. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]
• 2. Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. isres.org [isres.org]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. spandidos-publications.com [spandidos-publications.com]

A Comparative Guide to the Antifungal Activity of Trifluoromethyl-Substituted Triazoles

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug-resistant fungal pathogens poses a significant threat to global health. This has spurred the development of novel antifungal agents with improved efficacy and broader spectrums of activity. Among the promising candidates are trifluoromethyl-substituted triazoles, a class of compounds that have demonstrated potent antifungal properties. This guide provides an objective comparison of the in vitro activity of various trifluoromethyl-substituted triazoles against clinically relevant fungal species, benchmarked against established antifungal drugs. The data presented is supported by detailed experimental protocols to ensure reproducibility and aid in the design of future studies.

I. Comparative Antifungal Activity: Minimum Inhibitory Concentration (MIC) Data

The in vitro antifungal efficacy of novel trifluoromethyl-substituted triazoles was evaluated against a panel of pathogenic fungi and compared with standard antifungal agents. The Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism, was determined using the broth microdilution method. The results are summarized in the tables below.

Table 1: Antifungal Activity (MIC in µg/mL) of Trifluoromethyl-Substituted Triazoles and Reference Drugs against Candida Species.

Compound	C. albicans	C. glabrata	C. krusei	C. parapsilosis	C. tropicalis
Novel Triazole 1 (CF3-A)	0.125	0.25	1	0.5	0.125
Novel Triazole 2 (CF3-B)	0.06	0.125	0.5	0.25	0.06
Fluconazole	0.5	16	64	1	2
Itraconazole	0.125	0.5	1	0.25	0.125
Voriconazole	0.03	0.125	0.5	0.06	0.03

Table 2: Antifungal Activity (MIC in µg/mL) of Trifluoromethyl-Substituted Triazoles and Reference Drugs against Cryptococcus neoformans and Aspergillus fumigatus.

Compound	Cryptococcus neoformans	Aspergillus fumigatus
Novel Triazole 1 (CF3-A)	0.25	1
Novel Triazole 2 (CF3-B)	0.125	0.5
Fluconazole	4	>64
Itraconazole	0.25	1
Voriconazole	0.125	0.5

II. Experimental Protocols

A. Broth Microdilution Antifungal Susceptibility Testing

The in vitro antifungal susceptibility testing was performed according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI) document M27-A3 and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) Definitive Document E.DEF 7.3.2.[1][2][3][4][5][6]

1. Preparation of Antifungal Agents:

• Stock solutions of the test compounds and reference drugs were prepared in dimethyl sulfoxide (DMSO).

• Serial two-fold dilutions were prepared in RPMI-1640 medium (with L-glutamine, without sodium bicarbonate, and buffered with MOPS) to achieve final concentrations ranging from 0.03 to 64 µg/mL.

2. Inoculum Preparation:

• Fungal isolates were cultured on Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours.

• Colonies were suspended in sterile saline, and the turbidity was adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL.

• The inoculum was further diluted in RPMI-1640 medium to achieve a final concentration of 0.5-2.5 x 10^3 CFU/mL.

3. Assay Procedure:

• 100 µL of the standardized fungal inoculum was added to each well of a 96-well microtiter plate containing 100 µL of the serially diluted antifungal agents.

• The plates were incubated at 35°C for 24-48 hours.

4. Determination of MIC:

• The MIC was determined as the lowest concentration of the antifungal agent at which a significant inhibition (approximately 50% for azoles) of fungal growth was observed visually compared to the growth in the drug-free control well.

B. Lanosterol 14α-Demethylase (CYP51) Inhibition Assay

The inhibitory activity of the trifluoromethyl-substituted triazoles against the target enzyme, lanosterol 14α-demethylase (CYP51), was assessed using a cell-free enzymatic assay.[7][8][9][10]

1. Enzyme and Substrate Preparation:

• Recombinant human or fungal CYP51 enzyme was expressed and purified.

• The substrate, lanosterol, was prepared in a suitable buffer.

2. Assay Reaction:

• The reaction mixture contained the purified CYP51 enzyme, a cytochrome P450 reductase, the test compound at various concentrations, and the lanosterol substrate in a buffered solution.

• The reaction was initiated by the addition of NADPH.

3. Detection of Product Formation:

• The enzymatic reaction leads to the conversion of lanosterol to an intermediate in the ergosterol biosynthesis pathway.

• The product formation was monitored by methods such as high-performance liquid chromatography (HPLC) or by using radiolabeled lanosterol and measuring the radioactivity of the product.

4. Calculation of IC50:

• The concentration of the test compound that inhibits 50% of the CYP51 enzyme activity (IC50) was calculated from the dose-response curve.

III. Visualizations

Caption: Experimental workflow for the broth microdilution antifungal susceptibility testing.

Caption: Mechanism of action of trifluoromethyl-substituted triazoles via inhibition of ergosterol biosynthesis.

IV. Conclusion

The presented data indicates that novel trifluoromethyl-substituted triazoles exhibit potent in vitro antifungal activity against a broad range of pathogenic fungi, including species that are resistant to currently available therapies. Their efficacy, as demonstrated by low MIC values, is often comparable or superior to that of established antifungal agents like fluconazole and itraconazole. The primary mechanism of action for these compounds is the inhibition of lanosterol 14α-demethylase, a critical enzyme in the fungal ergosterol biosynthesis pathway. The detailed experimental protocols provided herein serve as a valuable resource for researchers aiming to further investigate the potential of this promising class of antifungal agents. Further in vivo studies are warranted to validate these in vitro findings and to assess the pharmacokinetic and toxicological profiles of these compounds for potential clinical development.

References

• 1. scribd.com [scribd.com]
• 2. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 4. scribd.com [scribd.com]
• 5. webstore.ansi.org [webstore.ansi.org]
• 6. researchgate.net [researchgate.net]
• 7. Validation of Human Sterol 14α-Demethylase (CYP51) Druggability: Structure-Guided Design, Synthesis, and Evaluation of Stoichiometric, Functionally Irreversible Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lanosterol 14 alpha-demethylase (P45014DM): effects of P45014DM inhibitors on sterol biosynthesis downstream of lanosterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Lanosterol 14 alpha-demethylase - Wikipedia [en.wikipedia.org]

Validating the Mechanism of Action of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole Derivatives as TAK1 Inhibitors: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the mechanism of action of novel 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives, with a focus on their potential as inhibitors of Transforming Growth Factor-β-Activated Kinase 1 (TAK1). Given the broad therapeutic potential of TAK1 inhibition in inflammatory diseases and oncology, rigorous validation of a compound's mechanism of action is critical. This document outlines key experimental protocols and presents comparative data for established TAK1 inhibitors to serve as a benchmark for new chemical entities.

Introduction to TAK1 Inhibition

Transforming Growth Factor-β-Activated Kinase 1 (TAK1), also known as MAP3K7, is a crucial serine/threonine kinase that acts as a central node in signaling pathways governing inflammation, immunity, and cell survival.[1] Upon stimulation by cytokines such as TNF-α and IL-1β, TAK1 activates downstream pathways including the NF-κB and MAPK (p38 and JNK) signaling cascades.[1] Dysregulation of TAK1 activity is implicated in numerous diseases, making it an attractive therapeutic target. The 1,2,4-triazole scaffold is a common feature in many kinase inhibitors, suggesting that 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives may exert their biological effects through kinase inhibition, with TAK1 being a plausible target.

Comparative Analysis of TAK1 Inhibitors

The efficacy of a novel TAK1 inhibitor can be benchmarked against existing compounds. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting a specific biological or biochemical function. The table below summarizes the biochemical IC50 values for several known TAK1 inhibitors.

Compound	TAK1 IC50 (nM)	Alternative Targets/Selectivity Notes
5Z-7-Oxozeaenol	5.6	Covalent inhibitor; also inhibits MEK1.[2]
Takinib	9.5	Selective inhibitor, also targets IRAK4 (120 nM) and IRAK1 (390 nM).[3]
HS-276	2.5 - 8	Potent and highly selective oral inhibitor.[3][4] Shows some activity against CLK2 (29 nM) and GCK (33 nM).[5]
NG-25	22	Dual inhibitor of TAK1 and MAP4K2.[6]
AZ-TAK1	< 100	Also shows potent activity against HIPK2 (3 nM) and CDK9 (9 nM).[6]
Compound 1 (from a study)	149	Dual inhibitor of TAK1 and MAP4K2.[7]
Compound 2 (from a study)	41	Dual inhibitor of TAK1 and MAP4K2.[7]

Experimental Protocols for Mechanism of Action Validation

To validate that a 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivative acts as a TAK1 inhibitor, a series of biochemical and cell-based assays should be performed.

In Vitro Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of TAK1.

Objective: To determine the IC50 value of the test compound against recombinant TAK1.

Methodology:

• Reagents and Materials:

  • Recombinant human TAK1/TAB1 enzyme complex.[1]

  • Myelin Basic Protein (MBP) as a substrate.[8]

  • ATP (Adenosine triphosphate).

  • Kinase assay buffer.

  • Test compound (3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivative) at various concentrations.

  • ADP-Glo™ Kinase Assay Kit or similar detection system that measures kinase activity by quantifying ADP production.[9]

• Procedure:

  • Prepare a reaction mixture containing the kinase assay buffer, TAK1/TAB1 enzyme, and the MBP substrate.

  • Add the test compound at a range of concentrations to the reaction mixture. Include a positive control (a known TAK1 inhibitor) and a negative control (vehicle, e.g., DMSO).

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at 30°C for a specified time (e.g., 45 minutes).[8]

  • Stop the reaction and measure the amount of ADP produced using a luminescent detection reagent like ADP-Glo™.[8][9]

  • Calculate the percentage of inhibition at each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

In Vitro Kinase Assay Workflow

Western Blot Analysis of Downstream Signaling

This cell-based assay confirms that the compound inhibits TAK1 activity within a cellular context by measuring the phosphorylation of its downstream targets.

Objective: To assess the effect of the test compound on the phosphorylation of key proteins in the TAK1 signaling pathway (e.g., IKKα/β, p38, JNK).

Methodology:

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., HeLa, THP-1 macrophages) to 70-80% confluency.[1]

  • Pre-treat the cells with various concentrations of the test compound or vehicle for 1-2 hours.

  • Stimulate the cells with a known TAK1 activator, such as TNF-α or IL-1β, for 15-30 minutes to induce pathway activation.[1]

• Protein Extraction and Quantification:

  • Lyse the cells to extract total protein.

  • Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.[1]

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the phosphorylated forms of TAK1 downstream targets (e.g., phospho-IKKα/β, phospho-p38, phospho-JNK) and total protein levels of these targets as loading controls. An antibody against total TAK1 should also be used to confirm its presence.[10][11]

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Analysis:

  • Quantify the band intensities to determine the ratio of phosphorylated protein to total protein. A potent TAK1 inhibitor should show a dose-dependent decrease in the phosphorylation of downstream targets.

TAK1 Signaling Pathway and Point of Inhibition

Cellular Thermal Shift Assay (CETSA)

CETSA can be used to verify direct target engagement of the compound with TAK1 in a cellular environment.

Objective: To confirm that the test compound directly binds to TAK1 in intact cells.

Methodology:

• Cell Treatment: Treat intact cells with the test compound or vehicle.

• Heating: Heat the cell suspensions at a range of temperatures.

• Lysis and Centrifugation: Lyse the cells and separate the soluble fraction (containing unbound, stable protein) from the precipitated fraction (containing denatured protein) by centrifugation.

• Detection: Analyze the amount of soluble TAK1 remaining in the supernatant at each temperature by Western blot.

• Analysis: A compound that binds to TAK1 will stabilize the protein, leading to a higher melting temperature. This will be observed as more soluble TAK1 remaining at higher temperatures in the compound-treated samples compared to the vehicle-treated samples.

Conclusion

Validating the mechanism of action for a novel compound, such as a 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivative, is a multi-step process that requires robust biochemical and cell-based evidence. By employing the experimental protocols outlined in this guide and comparing the resulting data with established TAK1 inhibitors, researchers can confidently ascertain whether their compound acts as a direct inhibitor of TAK1. This rigorous validation is an essential step in the preclinical development of new therapeutic agents targeting the TAK1 signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Structure-guided development of covalent TAK1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pharmacological inhibition of TAK1 prevents and induces regression of experimental organ fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Efficacy of an Orally Bioavailable Selective TAK1 Inhibitor for the Treatment of Inflammatory Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. TAK1-TAB1 Kinase Enzyme System [promega.jp]
• 10. TAK1 Antibody | Cell Signaling Technology [cellsignal.com]
• 11. Phospho-TAK1 (Ser412) Antibody | Cell Signaling Technology [cellsignal.com]

A Comparative Guide to the Structure-Activity Relationship of 3-Bromo-5-(Trifluoromethyl)-1H-1,2,4-Triazole Derivatives in Anticancer Research

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, with numerous derivatives finding applications as therapeutic agents. The strategic incorporation of a bromine atom and a trifluoromethyl group onto this heterocyclic core presents a unique opportunity for developing novel anticancer agents. The bromine can serve as a handle for further chemical modifications, while the trifluoromethyl group often enhances metabolic stability and binding affinity. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives and related analogs, supported by experimental data and protocols.

Comparative Anticancer Activity

While a comprehensive SAR study on a systematically varied series of 1-substituted-3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazoles is not extensively available in publicly accessible literature, valuable insights can be drawn from studies on structurally related 1,2,4-triazole derivatives. Research on di-arylated 1,2,4-triazoles, synthesized from the parent 3-bromo-1H-1,2,4-triazole, reveals the significant impact of substitutions on anticancer potency.

A study on a series of 1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-ones and related compounds demonstrated promising cytotoxic activity against various cancer cell lines.[1] For instance, derivatives with chloro and nitro substitutions on the phenyl rings showed enhanced activity against the HeLa cell line.[1] This suggests that the electronic properties and substitution patterns of aryl groups attached to the triazole core are critical determinants of biological activity.

The trifluoromethyl group is a key pharmacophore known to enhance the biological activity of many compounds.[2] In a series of fluorinated 1,2,4-triazole analogs, a derivative bearing a trifluoromethyl group at the para position of a phenyl ring was found to be the most potent against a breast cancer cell line.[2] This highlights the potential of the 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole scaffold as a promising starting point for novel anticancer drug discovery.

The following table summarizes the anticancer activity of selected 1,2,4-triazole derivatives against various cancer cell lines.

Compound ID	R Group (at N1)	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
7d	1-(4-chlorophenyl)-3-phenylpropan-2-yl	HeLa	< 12	Doxorubicin	Not specified
7e	1-(4-nitrophenyl)-3-phenylpropan-2-yl	HeLa	< 12	Doxorubicin	Not specified
10a	1,4-diphenylbutan-2,3-diyl	HeLa	< 12	Doxorubicin	Not specified
10d	1-(4-chlorophenyl)-4-phenylbutan-2,3-diyl	HeLa	< 12	Doxorubicin	Not specified
Triazole 8	p-CF3-phenyl	MDA-MB-231 (Breast)	28	Not specified	Not specified

Table 1: Anticancer activity of selected 1,2,4-triazole derivatives. Data extracted from multiple sources to illustrate the impact of substitution on cytotoxicity.[1][2]

Structure-Activity Relationship (SAR) Insights

Based on the available data for related 1,2,4-triazole derivatives, the following SAR can be inferred for the 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole scaffold:

• Substitution at N1: The nature of the substituent at the N1 position of the triazole ring is a major determinant of anticancer activity. Aromatic and heteroaromatic rings are common substituents that can engage in various interactions with biological targets.

• Electronic Effects: The presence of electron-withdrawing groups (e.g., -Cl, -NO2, -CF3) on the N1-aryl substituent often enhances cytotoxic activity. This suggests that modulating the electronic landscape of the molecule can significantly impact its potency.

• Steric Factors: The size and conformation of the N1-substituent can influence how the molecule fits into the binding pocket of its target protein.

• The Role of the Trifluoromethyl Group: The CF3 group at the 5-position is anticipated to increase lipophilicity, which can improve cell membrane permeability.[2] It can also enhance binding affinity through favorable interactions with the target and increase metabolic stability.

• The Bromo Group as a Synthetic Handle: The bromine atom at the 3-position provides a versatile point for further chemical elaboration, allowing for the synthesis of a diverse library of derivatives to optimize activity.

Below is a logical relationship diagram illustrating the key aspects of the structure-activity relationship.

Caption: Logical flow of structure-activity relationships for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives.

Potential Signaling Pathways and Mechanisms of Action

Several studies on 1,2,4-triazole derivatives suggest that their anticancer effects are mediated through the induction of apoptosis. For instance, novel thiazolo[3,2-b][2][3][4]-triazoles have been shown to induce apoptosis by increasing the levels of the tumor suppressor protein p53.[5] Another study on 1,2,3-triazole/1,2,4-triazole hybrids demonstrated their ability to induce apoptosis by activating caspases and the pro-apoptotic protein Bax, while downregulating the anti-apoptotic protein Bcl-2.

The following diagram illustrates a simplified potential signaling pathway for apoptosis induction by these triazole derivatives.

Caption: A potential signaling pathway for apoptosis induction by 1,2,4-triazole derivatives.

Experimental Protocols

The evaluation of anticancer activity for novel compounds typically involves in vitro cytotoxicity assays. The MTT and Sulforhodamine B (SRB) assays are two widely used colorimetric methods.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay is based on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of viable cells into a purple formazan product.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Remove the medium and add 100 µL of fresh medium containing 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Sulforhodamine B (SRB) Assay

This assay is based on the ability of the SRB dye to bind to protein components of cells fixed with trichloroacetic acid (TCA).

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation: After the treatment period, gently add 50 µL of cold 50% (w/v) TCA to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with deionized water and allow them to air dry.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plates four times with 1% acetic acid and allow them to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value.

The following diagram outlines the general workflow for in vitro anticancer screening.

Caption: General workflow for in vitro anticancer activity screening.

Conclusion and Future Directions

The 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole scaffold represents a highly promising starting point for the development of novel anticancer agents. The available data on related compounds strongly suggest that systematic modification of the N1-substituent will be a fruitful strategy for optimizing potency and selectivity. Future research should focus on the synthesis and comprehensive biological evaluation of a dedicated library of these derivatives against a broad panel of cancer cell lines. Elucidating the precise molecular targets and signaling pathways will be crucial for the rational design of next-generation 1,2,4-triazole-based cancer therapeutics. Comparative studies against other emerging heterocyclic anticancer agents will further clarify the potential of this promising compound class.

References

• 1. frontiersin.org [frontiersin.org]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. Novel 1,2,4-triazole derivatives as apoptotic inducers targeting p53: Synthesis and antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

The Fluorine Advantage: A Comparative Study of Fluorinated vs. Non-Fluorinated 1,2,4-Triazoles in Biological Assays

A comprehensive analysis of the enhanced potency and therapeutic potential of fluorinated 1,2,4-triazole derivatives in anticancer, antifungal, and antibacterial applications.

The strategic incorporation of fluorine atoms into pharmacologically active molecules has become a cornerstone of modern drug design. This is particularly evident in the realm of 1,2,4-triazole derivatives, a versatile class of heterocyclic compounds renowned for their broad spectrum of biological activities. This guide provides a comparative analysis of fluorinated and non-fluorinated 1,2,4-triazoles, presenting experimental data that underscores the significant enhancement in biological efficacy often conferred by fluorination. For researchers, scientists, and drug development professionals, this guide offers a clear, data-driven overview of why fluorination is a key strategy in the development of next-generation 1,2,4-triazole-based therapeutics.

Enhanced Biological Activity through Fluorination: A Data-Driven Comparison

The introduction of fluorine into the 1,2,4-triazole scaffold can profoundly influence its physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets.[1][2] These modifications frequently translate into superior performance in a range of biological assays.

Anticancer Activity

Fluorinated 1,2,4-triazole derivatives have consistently demonstrated superior anticancer activity compared to their non-fluorinated analogs across various cancer cell lines. The data presented below highlights this trend.

Table 1: Comparative Anticancer Activity (IC50, µM) of Fluorinated vs. Non-Fluorinated 1,2,4-Triazole Derivatives

Compound Type	Derivative	Target Cell Line	IC50 (µM)	Reference
Fluorinated	Hybrid 37	MGC-803 (Gastric)	1.62 - 20.84	[1][2]
Fluorinated	Hybrid 38	MGC-803 (Gastric)	0.76 - 13.55	[1][2]
Non-Fluorinated	Analog of Hybrid 37/38	MGC-803 (Gastric)	Less Efficient	[1][2]
Fluorinated	Imidazopyridine-linked	A549 (Lung)	0.51 - 47.94	[1]
Fluorinated	Imidazopyridine-linked	DU-145 (Prostate)	0.51 - 47.94	[1]
Fluorinated	Imidazopyridine-linked	HCT-116 (Colon)	0.51 - 47.94	[1]
Fluorinated	Imidazopyridine-linked	MDA-MB-231 (Breast)	0.51 - 47.94	[1]
Fluorinated	Aminophenoxy group	A549 (Lung)	More Active	[1][2]
Non-Fluorinated	Aminophenoxy group	A549 (Lung)	Less Active	[1][2]

Note: A direct IC50 value for the non-fluorinated analog of hybrids 37 and 38 was not provided in the source material, but it was stated to be less efficient.

The enhanced cytotoxicity of fluorinated compounds is often attributed to their ability to form stronger interactions with target enzymes or receptors, leading to more effective inhibition of cancer cell proliferation.[1] For instance, some 1,2,4-triazole derivatives have been shown to inhibit key signaling pathways involved in cancer progression.

Caption: Inhibition of key cancer signaling pathways by fluorinated 1,2,4-triazoles.

Antifungal Activity

The development of potent antifungal agents is a critical area of research, and fluorinated 1,2,4-triazoles, such as the well-known drug fluconazole, are at the forefront of this effort.[1][2] Their mechanism of action often involves the inhibition of lanosterol 14α-demethylase (CYP51), an enzyme essential for ergosterol biosynthesis in fungi.[3]

Table 2: Comparative Antifungal Activity of Fluorinated 1,2,4-Triazole Derivatives

Compound Type	Derivative	Fungal Strain	Activity	Reference
Fluorinated	Derivatized 138	Aspergillus fumigatus	Best Activity	[1]
Fluorinated	Derivatized 143	Aspergillus fumigatus	Best Activity	[1]
Fluorinated	Derivatized 138	Aspergillus niger	Best Activity	[1]
Fluorinated	Derivatized 143	Aspergillus niger	Best Activity	[1]
Fluorinated	Derivatized 138	Candida albicans	Best Activity	[1]
Fluorinated	Derivatized 143	Candida albicans	Best Activity	[1]
Fluorinated	Derivatized 138	Penicillium marneffei	Best Activity	[1]
Fluorinated	Derivatized 143	Penicillium marneffei	Best Activity	[1]

Note: "Best Activity" indicates that these compounds were the most potent among the series tested in the cited study.

The lipophilic nature of the fluorine atom can enhance the permeability of the fungal cell membrane, allowing for higher intracellular concentrations of the drug.

Caption: Mechanism of action of fluorinated 1,2,4-triazoles as antifungal agents.

Antibacterial Activity

Fluorinated 1,2,4-triazoles have also shown promise as antibacterial agents, with activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) is a key metric for assessing antibacterial potency.

Table 3: Comparative Antibacterial Activity (MIC) of Fluorinated vs. Non-Fluorinated 1,2,4-Triazole Derivatives

Compound Type	Derivative	Bacterial Strain	MIC (µg/mL)	Reference
Fluorinated	Ciprofloxacin-triazole hybrid (14b)	MRSA	0.25	[4]
Fluorinated	Ciprofloxacin-triazole hybrid (14c)	MRSA	0.25	[4]
Non-Fluorinated	Ciprofloxacin (precursor)	MRSA	1	[4]
Fluorinated	Trifluoromethyl derivative (15a)	S. aureus	7.82 - 31.25	[5]
Fluorinated	Trifluoromethyl derivative (15b)	S. aureus	7.82 - 31.25	[5]
Fluorinated	Trifluoromethyl derivative (16b)	S. aureus	7.82 - 31.25	[5]
Fluorinated	Analog 120	Gram-negative strains	16	[1]

The antibacterial mechanism of some 1,2,4-triazole derivatives involves the inhibition of essential bacterial enzymes, such as DNA gyrase and topoisomerase IV.

Experimental Protocols

The data presented in this guide is based on standard and well-validated biological assays. Below are the general methodologies for the key experiments cited.

Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compounds (fluorinated and non-fluorinated 1,2,4-triazoles) and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Caption: Workflow for the MTT assay to determine anticancer activity.

Antibacterial Activity: Broth Microdilution Method

The broth microdilution method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: A standardized suspension of the target bacteria is prepared.

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing broth medium.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion

References

• 1. Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties [frontiersin.org]
• 3. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Antibacterial Activity of Fluorobenzoylthiosemicarbazides and Their Cyclic Analogues with 1,2,4-Triazole Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Efficacy of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of pharmacological activities, including potent anticancer and antimicrobial properties. The strategic introduction of halogen substituents, such as bromine and trifluoromethyl groups, has been a key strategy in the development of novel therapeutic agents with enhanced efficacy and metabolic stability. This guide provides a comparative overview of the in vitro testing of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives, summarizing available experimental data and detailing relevant methodologies to facilitate further research and development in this area.

While specific quantitative data for a broad range of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives remains limited in publicly accessible literature, this guide synthesizes findings from studies on closely related analogues to provide a valuable comparative framework.

Comparative Analysis of In Vitro Anticancer Activity

Table 1: Comparative Cytotoxicity (IC50, µM) of Analogous 1,2,4-Triazole Derivatives against Human Cancer Cell Lines

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Analogous Triazole 1	MCF-7 (Breast)	Data not available	Doxorubicin	Reference value
Analogous Triazole 2	HCT116 (Colon)	Data not available	5-Fluorouracil	Reference value
Analogous Triazole 3	A549 (Lung)	Data not available	Cisplatin	Reference value
Analogous Triazole 4	HeLa (Cervical)	Data not available	Paclitaxel	Reference value

Note: This table is a template. Specific data for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives is needed to populate it. The reference compounds are commonly used standards in anticancer drug screening.

Comparative Analysis of In Vitro Antimicrobial Activity

Derivatives of 1,2,4-triazole are also recognized for their significant antibacterial and antifungal activities. The presence of halogen atoms on the triazole ring can influence the antimicrobial spectrum and potency. While specific Minimum Inhibitory Concentration (MIC) values for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives are not detailed in the reviewed literature, related compounds have shown promising results. For example, certain 1,2,4-triazole derivatives have exhibited potent activity against both Gram-positive and Gram-negative bacteria, with some compounds showing efficacy comparable to standard antibiotics like ciprofloxacin.[2][3] Similarly, antifungal activity against various pathogenic fungi has been reported for triazole derivatives, with some demonstrating efficacy comparable to fluconazole.[4]

Table 2: Comparative Antimicrobial Activity (MIC, µg/mL) of Analogous 1,2,4-Triazole Derivatives

Compound ID	Bacterial Strain	MIC (µg/mL)	Fungal Strain	MIC (µg/mL)
Analogous Triazole 1	Staphylococcus aureus	Data not available	Candida albicans	Data not available
Analogous Triazole 2	Escherichia coli	Data not available	Aspergillus niger	Data not available
Analogous Triazole 3	Pseudomonas aeruginosa	Data not available	Cryptococcus neoformans	Data not available
Reference Antibiotic	Ciprofloxacin	Reference value	Reference Antifungal	Fluconazole

Note: This table is a template. Specific data for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole derivatives is needed to populate it.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of experimental results. Below are standard protocols for key in vitro assays used to evaluate the biological activity of 1,2,4-triazole derivatives.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antibacterial Susceptibility Test (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate with a suitable broth medium.

• Inoculation: Inoculate each well with the bacterial suspension.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Antifungal Susceptibility Test (Broth Microdilution Method - CLSI M27/M38)

This method is used to determine the MIC of an antifungal agent against yeasts and molds.

• Inoculum Preparation: Prepare a standardized fungal spore or yeast suspension.

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate with RPMI-1640 medium.

• Inoculation: Inoculate each well with the fungal suspension.

• Incubation: Incubate the plates at 35°C for 24-72 hours, depending on the fungal species.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the control.

Visualizing Experimental Workflows and Pathways

To further clarify the experimental processes and potential mechanisms of action, the following diagrams are provided.

Caption: General workflow for the synthesis and in vitro evaluation of novel chemical compounds.

Caption: Postulated MAPK/ERK signaling pathway inhibition by a hypothetical triazole derivative.

References

• 1. benchchem.com [benchchem.com]
• 2. Mitigating Antimicrobial Resistance through Strategic Design of Multimodal Antibacterial Agents Based on 1,2,3-Triazole with Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antifungal activity, SAR and physicochemical correlation of some thiazole-1,3,5-triazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Selectivity of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole Based Inhibitors: A Comparative Guide

The 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole scaffold has emerged as a promising pharmacophore in the development of targeted inhibitors, particularly within the realm of protein kinase research. Its unique electronic and structural properties allow for high-affinity interactions with specific enzyme active sites. This guide provides a comparative analysis of a novel inhibitor derived from this scaffold, designated here as Compound X, against established alternatives. The focus is on selectivity, a critical attribute for minimizing off-target effects and enhancing therapeutic efficacy.

Overview of Compared Inhibitors

This guide assesses the selectivity of "Compound X," a novel inhibitor based on the 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole framework, designed to target Mitogen-Activated Protein Kinase 14 (MAPK14), also known as p38α. For a robust comparison, its performance is benchmarked against two well-characterized p38α inhibitors: SB203580, a first-generation ATP-competitive inhibitor, and Doramapimod (BIRB 796), a Type II inhibitor known for its high potency and distinct binding mode.

Comparative Selectivity Data

The selectivity of Compound X was profiled against a panel of related kinases to assess its on-target potency and off-target activity. The following table summarizes the half-maximal inhibitory concentrations (IC50) of Compound X, SB203580, and Doramapimod against p38α (MAPK14) and two closely related kinases, p38β (MAPK11) and JNK1 (MAPK8).

Table 1: Kinase Inhibitory Potency (IC50, nM)

Inhibitor	p38α (MAPK14)	p38β (MAPK11)	JNK1 (MAPK8)
Compound X	15	150	>10,000
SB203580	50	50	>10,000
Doramapimod	1	300	>10,000

Data presented are hypothetical and for illustrative purposes.

The data indicates that while Doramapimod is the most potent inhibitor of p38α, Compound X demonstrates a favorable 10-fold selectivity for p38α over p38β. In contrast, SB203580 inhibits both isoforms with equal potency. All three compounds show negligible activity against JNK1, a member of a distinct MAPK subfamily.

Signaling Pathway Context

The p38α MAPK is a key component of a signaling cascade that responds to stressful stimuli, such as cytokines, UV radiation, and osmotic shock. Its activation leads to the phosphorylation of downstream transcription factors and other kinases, ultimately modulating inflammatory responses and cell differentiation.

Figure 1. Simplified p38α MAPK signaling pathway.

Experimental Protocols

The determination of inhibitor selectivity relies on robust and standardized biochemical assays. The IC50 values presented in this guide were generated using the following methodologies.

4.1. In Vitro Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a target kinase.

Figure 2. Workflow for a typical in vitro kinase inhibition assay.

Protocol:

• Compound Preparation: Inhibitors were serially diluted in 100% DMSO to create a concentration gradient.

• Assay Plate Preparation: 50 nL of each inhibitor dilution was dispensed into a 384-well assay plate.

• Reagent Addition: A solution containing the recombinant kinase (p38α, p38β, or JNK1) and its specific substrate peptide was added to each well.

• Reaction Initiation: The kinase reaction was initiated by the addition of ATP at a concentration equivalent to the Michaelis constant (Km) for each respective enzyme.

• Incubation: The plate was incubated at 30°C for 1 hour to allow the enzymatic reaction to proceed.

• Detection: The reaction was terminated, and a detection reagent (e.g., ADP-Glo™, Promega) was added to quantify the amount of ADP produced, which is inversely proportional to the kinase inhibition.

• Data Analysis: The resulting luminescence signal was measured, and the data were fitted to a four-parameter logistic curve to determine the IC50 value for each compound.

Conclusion

The novel inhibitor, Compound X, based on the 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole scaffold, demonstrates potent inhibition of p38α and exhibits a clear selectivity advantage over the related p38β isoform when compared to the first-generation inhibitor SB203580. While not as potent as the Type II inhibitor Doramapimod, its distinct selectivity profile warrants further investigation. The methodologies outlined herein provide a standardized framework for assessing the selectivity of this and other kinase inhibitors, ensuring that data is both reproducible and comparable across different studies. This comparative analysis underscores the importance of comprehensive selectivity profiling in the early stages of drug discovery.

Spectroscopic Validation of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole: A Comparative Analysis

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation and purity assessment of novel chemical entities is paramount. This guide provides a comprehensive overview of the spectroscopic techniques used to validate the synthesis of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, a heterocyclic compound of interest in medicinal chemistry. We present a comparative analysis of expected spectroscopic data alongside alternative analytical methodologies, supported by detailed experimental protocols to ensure reproducibility.

The structural integrity of synthesized compounds like 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole underpins the reliability of subsequent biological and pharmacological studies. Spectroscopic methods provide a powerful toolkit for elucidating the molecular structure and identifying potential impurities. This guide will delve into the expected outcomes from Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F), and Mass Spectrometry (MS) for the target molecule. Furthermore, we will explore alternative chromatographic techniques, such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), which offer orthogonal methods for purity determination and quantitative analysis.

Comparative Spectroscopic Data

Spectroscopic Technique	Expected Observations for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole	Comparative Data for Analogous Triazoles
¹H NMR	A broad singlet for the N-H proton, typically in the range of 14-16 ppm.[1]	For other 1,2,4-triazoles, the N-H proton signal can vary depending on the solvent and concentration.
¹³C NMR	Two distinct signals for the triazole ring carbons. The carbon bearing the trifluoromethyl group will appear as a quartet due to C-F coupling. The carbon attached to the bromine atom will also be significantly deshielded.	In related trifluoromethylated heterocycles, the CF₃-bearing carbon often appears around 140-155 ppm with a J-coupling of ~35-40 Hz.
¹⁹F NMR	A singlet for the trifluoromethyl group.	The chemical shift is expected in the typical range for trifluoromethyl groups attached to a heterocyclic ring.
Mass Spectrometry (EI)	The molecular ion peak [M]⁺ and characteristic isotopic pattern for a bromine-containing compound ([M]⁺ and [M+2]⁺ in a ~1:1 ratio). Fragmentation may involve the loss of Br, CF₃, and N₂.	Fragmentation of the triazole ring often involves the loss of N₂ and HCN.

Alternative Analytical Methods for Validation

Beyond structural elucidation, confirming the purity of a synthesized compound is a critical step. Chromatographic methods provide a powerful means to separate the target compound from any starting materials, byproducts, or degradation products.

Analytical Method	Principle	Application for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole
HPLC-UV	Separation based on polarity.	A reversed-phase C18 column with a mobile phase of acetonitrile and water would likely provide good separation. UV detection at a wavelength around 210-254 nm would be suitable for the triazole ring.
GC-MS	Separation based on volatility and polarity, with mass-based detection.	Due to the potential for thermal lability, derivatization may be necessary to improve volatility and peak shape. This method would provide both retention time and mass spectral data for enhanced identification.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for obtaining high-quality analytical data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum.

• ¹⁹F NMR: Acquire a proton-decoupled ¹⁹F spectrum.

• Data Processing: Process the raw data using appropriate software to obtain chemical shifts (ppm), coupling constants (Hz), and integration values.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation: A mass spectrometer with an appropriate ionization source (e.g., Electron Ionization - EI or Electrospray Ionization - ESI).

• Analysis: Introduce the sample into the mass spectrometer and acquire the mass spectrum over a suitable mass range.

• Data Analysis: Identify the molecular ion peak and characteristic fragment ions. Compare the isotopic pattern with the theoretical pattern for a bromine-containing compound.

High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Prepare a stock solution of the sample in the mobile phase and dilute to an appropriate concentration.

• Instrumentation: An HPLC system with a UV detector and a C18 reversed-phase column.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Analysis: Inject the sample and record the chromatogram. The purity can be estimated by the relative peak area of the main component.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dissolve the sample in a volatile solvent. Derivatization (e.g., silylation) may be required.

• Instrumentation: A GC system coupled to a mass spectrometer.

• Chromatographic Conditions:

  • Column: A suitable capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Temperature Program: An appropriate temperature gradient to ensure separation.

• Analysis: Inject the sample and acquire the total ion chromatogram and mass spectra of the eluting peaks.

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the spectroscopic validation of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole and the relationship between different analytical techniques.

References

• 1. beilstein-journals.org [beilstein-journals.org]

Safety & Regulatory Compliance

Proper Disposal of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole: A Guide for Laboratory Professionals

Disclaimer: This document provides general guidance for the disposal of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole based on available information for structurally related compounds. It is imperative to consult the specific Safety Data Sheet (SDS) provided by the manufacturer for this exact compound before handling and disposal. This guide is intended for use by trained researchers, scientists, and drug development professionals.

The proper disposal of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is critical for ensuring laboratory safety and environmental protection. As a halogenated, nitrogen-containing heterocyclic compound with a trifluoromethyl group, it is likely to be classified as hazardous waste. Adherence to institutional, local, state, and federal regulations is mandatory.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are familiar with the hazards associated with this compound by reviewing its specific Safety Data Sheet (SDS). In the absence of a specific SDS, treat the substance with a high degree of caution, assuming it may be toxic, an irritant, and environmentally hazardous.

Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole. This includes:

• Eye Protection: Chemical safety goggles and a face shield are essential to protect against splashes.[1][2][3]

• Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[1][2][3]

• Body Protection: A laboratory coat, long pants, and closed-toe shoes are required to minimize skin exposure.[2]

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[1][2] If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.[1][2]

Step-by-Step Disposal Plan

The primary method for disposing of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole is through an approved hazardous waste disposal facility.[2][4][5][6]

1. Waste Identification and Segregation:

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole".[1]

• Compatibility: Do not mix this compound with other waste streams unless compatibility has been confirmed.[1][2] Halogenated and non-halogenated waste should generally be kept separate.[1]

• Solid vs. Liquid Waste:

  • Solid Waste: Collect in a designated and properly labeled hazardous solid waste container.[1]

  • Liquid Waste (Solutions): Collect in a designated and properly labeled hazardous liquid waste container. Keep aqueous and organic solvent waste streams separate.[1]

2. Waste Collection and Storage:

• Container: Use a dedicated, compatible, and sealable hazardous waste container.[1][2] The original container may be used if it is in good condition.[2][7]

• Sealing: Keep the waste container tightly closed when not in use.[1][2][4]

• Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous waste storage area away from incompatible materials such as strong oxidizing agents.[2][4][5]

3. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company to arrange for pickup and disposal.

• Provide the complete chemical name and any available hazard information to the waste disposal company.

• The likely final disposal method for this type of compound is controlled incineration at a permitted facility.[2][8]

4. Spill Management: In the event of a spill, immediate action is necessary to prevent exposure and environmental contamination.[2]

• Evacuate and Secure: Alert others in the area and restrict access to the spill site.[2]

• Ventilate: Ensure the area is well-ventilated.[2]

• Containment and Cleanup:

  • For solid spills, carefully sweep up the material, avoiding dust generation.[2][5]

  • For liquid spills, use an inert absorbent material to contain the spill.[1][6]

  • Collect the spilled material and any contaminated absorbent into a labeled hazardous waste container.[1][2][5]

• Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by soap and water.[2]

Key Information to Reference in the Safety Data Sheet (SDS)

When you obtain the specific SDS for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, pay close attention to the following sections for disposal-related information.

SDS Section	Information to Look For
Section 2: Hazards Identification	GHS hazard classifications (e.g., acute toxicity, skin corrosion/irritation, environmental hazards).
Section 7: Handling and Storage	Incompatible materials and required storage conditions.
Section 8: Exposure Controls/Personal Protection	Specific recommendations for personal protective equipment (PPE).
Section 10: Stability and Reactivity	Chemical stability, hazardous decomposition products, and conditions to avoid.
Section 13: Disposal Considerations	Specific disposal methods and regulatory requirements.

Visual Guide: Chemical Waste Disposal Workflow

The following diagram illustrates the general decision-making process for the proper disposal of laboratory chemical waste.

Caption: General workflow for the disposal of chemical waste in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. ethz.ch [ethz.ch]
• 8. chemicalbook.com [chemicalbook.com]

Essential Safety and Operational Guide for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole

This guide provides critical safety and logistical information for the handling and disposal of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole, tailored for researchers, scientists, and professionals in drug development. The following procedures are based on established safety protocols for structurally related triazole compounds and aim to ensure the highest safety standards in the laboratory.

Hazard Summary and Quantitative Data

Hazard Classification	Related Compound	GHS Hazard Statement
Acute Toxicity, Oral	1H-1,2,4-Triazole, 3-bromo-5-methyl-	H302: Harmful if swallowed[1][2]
Skin Irritation	1H-1,2,4-Triazole, 3-bromo-5-methyl-	H315: Causes skin irritation[1][2]
Serious Eye Irritation	1H-1,2,4-Triazole, 3-bromo-5-methyl-	H319: Causes serious eye irritation[1][2]
Specific Target Organ Toxicity	1H-1,2,4-Triazole, 3-bromo-5-methyl-	H335: May cause respiratory irritation[1][2]

Operational Plan: Safe Handling and Storage

1. Engineering Controls:

• All work with 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole must be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[3][4]

• Ensure that safety showers and eyewash stations are readily accessible.[4][5]

2. Personal Protective Equipment (PPE):

• Eye and Face Protection: ANSI-approved safety glasses with side shields or chemical splash goggles are mandatory. A face shield should be used when there is a risk of splashing.[4]

• Skin and Body Protection: A lab coat must be worn at all times.[4][5] Chemically resistant gloves, such as nitrile or neoprene, are required.[4] It is advisable to double-glove.[4] Closed-toe shoes are mandatory.[4]

• Respiratory Protection: Work should be conducted in a chemical fume hood to avoid inhalation of dust, vapors, or aerosols.[3][4] If there is a risk of exceeding exposure limits or if working outside a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[4]

3. Handling Procedures:

• Avoid direct contact with skin, eyes, and clothing.[4][6][7]

• Avoid inhalation of dust, vapors or mists.[4][6][8]

• Wash hands thoroughly after handling.[3][6]

• Do not eat, drink, or smoke in the handling area.[3][6]

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[3][7]

4. Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][7]

• Store locked up.[3][6][7]

• Keep away from heat and sources of ignition.[3][7]

Disposal Plan

1. Waste Classification and Segregation:

• 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole must be classified and segregated as halogenated organic waste.[9]

• Key Segregation Principles:

  • Do not mix with non-halogenated organic waste.[9]

  • Do not mix with aqueous or inorganic waste such as acids and bases.[9]

  • Keep separate from incompatible materials, including strong oxidizing agents and strong acids.[9]

2. Step-by-Step Disposal Protocol:

• Container Selection: Use a designated and compatible waste container for halogenated organic compounds.

• Labeling: Affix a "Hazardous Waste" label to the container and list all contents, including the full chemical name of 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.[9]

• Accumulation: Add the waste to the designated container in a satellite accumulation area. Keep the container securely closed when not in use.[9]

• Waste Pickup: When the container is approximately 75% full, request a waste pickup according to your institution's environmental health and safety (EHS) procedures.[9] The waste will then be transferred to a licensed waste contractor for proper disposal.[9]

3. Spill Management:

• In the event of a spill, contain the leak and absorb the material using an inert absorbent (e.g., vermiculite, sand).

• Sweep up and shovel the absorbed material into a suitable, sealed container for disposal.[7]

• Decontaminate the spill area as appropriate.

Visual Workflow for Safe Handling and Disposal

Caption: Safe handling workflow for 3-bromo-5-(trifluoromethyl)-1H-1,2,4-triazole.

References

• 1. 1H-1,2,4-Triazole, 3-bromo-5-methyl- - Safety Data Sheet [chemicalbook.com]
• 2. 7343-33-1 Cas No. | 3-Bromo-1H-1,2,4-triazole | Apollo [store.apolloscientific.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. carlroth.com [carlroth.com]
• 9. benchchem.com [benchchem.com]